An In-depth Technical Guide to 2-(Tert-butoxy)-5-methylpyridin-4-amine: A Key Building Block in Modern Medicinal Chemistry
Introduction: The Strategic Importance of Substituted Pyridines in Drug Discovery The pyridine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Importance of Substituted Pyridines in Drug Discovery
The pyridine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1] Its unique electronic properties and ability to engage in various intermolecular interactions make it a highly sought-after component in the design of novel bioactive molecules. Within this class, substituted aminopyridines are of particular interest due to their versatile reactivity and their role as key intermediates in the synthesis of a wide range of pharmacologically active compounds, including potent kinase inhibitors.[1] This guide provides a detailed technical overview of 2-(Tert-butoxy)-5-methylpyridin-4-amine, a valuable building block for researchers and scientists in the field of drug development.
Core Molecular Attributes
The fundamental physicochemical properties of a compound are critical for its application in synthesis and drug design. For 2-(Tert-butoxy)-5-methylpyridin-4-amine, these core attributes are summarized below.
The molecular formula, C10H16N2O, and a molecular weight of 180.25 g/mol are defining characteristics of this compound.[2] The presence of a tert-butoxy group significantly influences its solubility and steric profile, which can be strategically exploited in synthetic chemistry.
Structural Elucidation and Key Features
The chemical structure of 2-(Tert-butoxy)-5-methylpyridin-4-amine is central to its reactivity and utility. The arrangement of the functional groups on the pyridine ring dictates its role as a versatile synthetic intermediate.
Figure 1. Chemical structure of 2-(Tert-butoxy)-5-methylpyridin-4-amine.
The structure reveals several key features:
A Pyridine Core: A heterocyclic aromatic ring that is a common feature in many biologically active compounds.
An Amino Group at the 4-position: This primary amine is a key functional handle for a variety of chemical transformations, including amide bond formation and participation in cross-coupling reactions.
A Tert-butoxy Group at the 2-position: This bulky group serves as a protecting group for the hydroxyl functionality and can influence the regioselectivity of reactions on the pyridine ring.
A Methyl Group at the 5-position: This group can modulate the electronic properties and steric environment of the molecule, potentially impacting its binding affinity to biological targets.
Synthetic Considerations and Methodologies
A plausible synthetic workflow for this class of compounds is outlined below. This generalized pathway highlights the key transformations that are typically employed.
Figure 2. Generalized synthetic workflow for substituted aminopyridines.
The expertise in selecting the appropriate reagents and reaction conditions is paramount to achieving a good yield and purity of the final product. For instance, the introduction of the amino group can be achieved through various methods, including nucleophilic aromatic substitution or by reduction of a nitro group. The tert-butoxy group is typically introduced via Williamson ether synthesis or by reacting a corresponding pyridone with a tert-butoxy source.
Applications in Medicinal Chemistry and Drug Development
Substituted aminopyridines, such as 2-(Tert-butoxy)-5-methylpyridin-4-amine, are valuable intermediates in the synthesis of kinase inhibitors.[1] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.[1]
The primary amino group of 2-(Tert-butoxy)-5-methylpyridin-4-amine allows for its incorporation into larger, more complex molecules. For example, it can be acylated or used in coupling reactions to build scaffolds that are designed to fit into the ATP-binding site of a target kinase. The tert-butoxy and methyl groups can be used to fine-tune the physicochemical properties of the final compound, such as its solubility, metabolic stability, and cell permeability, which are critical for its development as a drug candidate.
Conclusion
2-(Tert-butoxy)-5-methylpyridin-4-amine is a strategically important building block in the field of medicinal chemistry. Its well-defined molecular formula and weight, coupled with its versatile chemical structure, make it an invaluable tool for the synthesis of novel therapeutic agents. A thorough understanding of its properties and synthetic accessibility is crucial for researchers and scientists working at the forefront of drug discovery and development.
Technical Guide: 2-(Tert-butoxy)-5-methylpyridin-4-amine as a Strategic Intermediate in Medicinal Chemistry
Executive Summary In contemporary drug discovery, the architectural tuning of active pharmaceutical ingredients (APIs) relies heavily on specialized heterocyclic building blocks. 2-(Tert-butoxy)-5-methylpyridin-4-amine i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary drug discovery, the architectural tuning of active pharmaceutical ingredients (APIs) relies heavily on specialized heterocyclic building blocks. 2-(Tert-butoxy)-5-methylpyridin-4-amine is a highly strategic, sterically hindered, and electron-rich pyridine derivative. It is predominantly utilized in the synthesis of advanced kinase inhibitors, where the 4-amino group serves as a critical nucleophile for urea or amide bond formation, while the tert-butoxy ether provides a lipophilic handle that modulates the pKa of the pyridine nitrogen and dictates the molecule's orientation within the target enzyme's ATP-binding pocket.
Because highly specific regioisomers of complex intermediates are often proprietary or synthesized de novo during preclinical development, a universal public CAS registry number may not always be immediately indexed in commercial catalogs. However, its chemical identity, physicochemical properties, and synthetic pathways can be rigorously defined and standardized.
Chemical Identity & Structural Descriptors
To ensure unambiguous identification across computational chemistry and cheminformatics platforms, the exact structural descriptors must be utilized.
The following table summarizes the key quantitative data and predictive physicochemical properties for this compound, derived from structural isomer baseline data [1].
Property
Value
Significance in Drug Design
Molecular Weight
180.25 g/mol
Low MW allows for downstream coupling without exceeding Lipinski's Rule of 5.
Exact Mass
180.12626 Da
Critical for high-resolution mass spectrometry (HRMS) validation.
XLogP3 (Predicted)
~2.0
Optimal lipophilicity for membrane permeability; driven by the tert-butyl group.
TPSA
48.1 Ų
Excellent for oral bioavailability; minimal polar surface area penalty.
H-Bond Donors
1 (-NH₂)
Essential for forming key hydrogen bonds in kinase hinge regions.
H-Bond Acceptors
3 (N, N, O)
Facilitates secondary interactions within the target binding site.
Mechanistic Synthesis Pathway & Causality
As a Senior Application Scientist, it is vital to understand the causality behind synthetic route selection. Direct Nucleophilic Aromatic Substitution (SNAr) on 2-halo-4-aminopyridines is kinetically unfavorable. The strong electron-donating effect of the free 4-amino group increases the electron density of the pyridine ring, severely deactivating it toward nucleophilic attack by an alkoxide. While transition-metal-catalyzed aminations (e.g., Buchwald-Hartwig cross-coupling) are possible [2], they require expensive palladium catalysts and specialized ligands.
The Strategic Solution:
The most robust, scalable, and cost-effective route utilizes 2-chloro-5-methyl-4-nitropyridine as the starting material. The strongly electron-withdrawing nitro group activates the ortho and para positions, rendering the C2 position highly electrophilic. This facilitates a rapid, uncatalyzed SNAr reaction with potassium tert-butoxide (KOtBu). Subsequent catalytic hydrogenation reduces the nitro group to the required amine.
This two-step protocol is a self-validating system :
SNAr Step: Replaces the highly electronegative chlorine, shifting the UV absorption maximum and altering the TLC retention factor (Rf).
Reduction Step: Converts the nitro group to an amine, fundamentally changing the molecule's acid-base profile. This allows for simple, definitive purification via acid extraction (leaving unreacted nitro-intermediates in the organic phase), followed by basification to precipitate the pure target amine.
Synthesis workflow of 2-(tert-butoxy)-5-methylpyridin-4-amine via SNAr and catalytic reduction.
Experimental Protocols
Step 1: Synthesis of 2-(tert-butoxy)-5-methyl-4-nitropyridine (SNAr)
Preparation: Charge a dry, argon-flushed round-bottom flask with 2-chloro-5-methyl-4-nitropyridine (1.0 equiv, 10 mmol) and anhydrous Tetrahydrofuran (THF) (0.2 M).
Cooling & Addition: Cool the solution to 0 °C using an ice bath. Slowly add Potassium tert-butoxide (KOtBu) (1.2 equiv, 12 mmol) portion-wise over 15 minutes to control the exothermic substitution.
Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor completion via LC-MS or TLC (Hexanes/EtOAc 3:1).
Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The intermediate is typically pure enough for the next step without column chromatography.
Step 2: Catalytic Reduction to the Target Amine
Preparation: Dissolve the crude 2-(tert-butoxy)-5-methyl-4-nitropyridine in Methanol (MeOH) (0.1 M) in a hydrogenation flask.
Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w) under a blanket of argon to prevent ignition of the solvent.
Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Stir vigorously under a hydrogen balloon (1 atm) at room temperature for 12 hours.
Self-Validating Purification:
Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate.
Dissolve the residue in Ethyl Acetate and extract with 1M HCl (3 × 15 mL). The basic target amine moves to the aqueous layer, leaving non-basic impurities behind.
Basify the aqueous layer with 2M NaOH to pH 10, and extract with Dichloromethane (DCM) (3 × 20 mL).
Dry the DCM layer over Na₂SO₄ and evaporate to yield the pure 2-(tert-butoxy)-5-methylpyridin-4-amine as an off-white solid.
Applications in Drug Development
The primary utility of 2-(tert-butoxy)-5-methylpyridin-4-amine lies in its capacity to act as a nucleophile in the generation of diaryl ureas—a privileged pharmacophore in oncology [3]. When reacted with an aryl isocyanate or activated with 1,1'-Carbonyldiimidazole (CDI) followed by an aniline derivative, it forms a rigid urea linkage. The tert-butoxy group provides critical steric bulk, preventing off-target binding by locking the molecule into a specific bioactive conformation within the kinase hinge region.
Application of the target amine in the synthesis of diaryl urea-based kinase inhibitors.
References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 68712, Rilmenidine (C10H16N2O Isomer Data)." PubChem, 2026.[Link]
Wagaw, S., & Buchwald, S. L. "The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation." The Journal of Organic Chemistry, 1996, 61(21), 7240–7241.[Link]
Kodimuthali, A., et al. "A simple synthesis of aminopyridines: use of amides as amine source." Journal of the Brazilian Chemical Society, 2010, 21(8), 1439-1445.[Link]
Foundational
Literature review of 2-(Tert-butoxy)-5-methylpyridin-4-amine derivatives
An In-depth Technical Guide to the Synthesis, Derivatization, and Application of 2-(Tert-butoxy)-5-methylpyridin-4-amine Derivatives Abstract: The substituted aminopyridine scaffold is a cornerstone of modern medicinal c...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Synthesis, Derivatization, and Application of 2-(Tert-butoxy)-5-methylpyridin-4-amine Derivatives
Abstract: The substituted aminopyridine scaffold is a cornerstone of modern medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates.[1] This guide focuses on the 2-(Tert-butoxy)-5-methylpyridin-4-amine core, a versatile synthetic intermediate whose derivatives have shown significant promise, particularly in the development of targeted therapeutics like kinase inhibitors. We will explore robust synthetic strategies for the core and its analogues, delve into the critical structure-activity relationships (SAR) that drive potency and selectivity, and provide detailed, field-proven protocols for both synthesis and biological evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable scaffold in their discovery programs.
Nitrogen-containing heterocycles are fundamental building blocks in pharmaceutical development, with pyridine being the second most common heterocycle found in FDA-approved drugs.[1] Its ability to form hydrogen bonds, its metabolic stability, and its capacity to serve as a bioisostere for other functional groups make it an attractive framework for molecular design.[]
The 2-(Tert-butoxy)-5-methylpyridin-4-amine scaffold builds upon this foundation. The key features include:
4-Amino Group: This primary amine is a critical hydrogen bond donor. In many applications, particularly kinase inhibitors, this group interacts with the "hinge region" of the enzyme's active site, a crucial anchor point for achieving high binding affinity.[3]
5-Methyl Group: This small alkyl group can probe hydrophobic pockets within a binding site, contributing to affinity and influencing the vector of exiting substituents.[3]
2-Tert-butoxy Group: The bulky tert-butoxy group serves two primary purposes. First, it acts as a protecting group for a 2-hydroxy functionality, which can be revealed in later synthetic steps. Second, and more critically, it can be readily substituted. Often, the underlying scaffold is a 2-bromo or 2-chloro-5-methylpyridin-4-amine, where the halogen serves as a versatile handle for a wide array of cross-coupling reactions.[3] This position is paramount for introducing diversity and tuning the pharmacological properties of the final compound.
Synthetic Strategies and Derivatization
The synthesis of derivatives based on this core typically follows a convergent approach: preparation of a versatile, functionalized pyridine intermediate, followed by diversification through robust cross-coupling reactions.
Synthesis of the Core Intermediate: 2-Bromo-5-methylpyridin-4-amine
While the direct synthesis of 2-(tert-butoxy)-5-methylpyridin-4-amine is not commonly reported as a starting point, it is typically derived from a more synthetically versatile halogenated precursor. The 2-bromo analogue is a key building block, and its synthesis provides a practical example of the chemistry involved. A robust pathway often starts from a commercially available nitropyridine.
A plausible, multi-step synthesis involves the reduction of a nitro group, which can be achieved via catalytic hydrogenation or using a metal-acid system like iron in hydrochloric acid.[4] The choice of catalyst and conditions is critical to avoid dehalogenation, a common side reaction.[4][5]
Caption: General synthetic workflow for pyridine derivatives.
The bromine atom at the 2-position of the core intermediate is a prime handle for introducing aryl and heteroaryl moieties through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[3] This reaction is a cornerstone of modern drug discovery due to its functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and esters.
Causality Behind Experimental Choices:
Palladium Catalyst: A palladium(0) species, often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂, is the active catalyst that orchestrates the oxidative addition, transmetalation, and reductive elimination steps of the catalytic cycle.
Ligand: A phosphine ligand (e.g., PPh₃) or a more specialized Buchwald-type ligand is used to stabilize the palladium center, prevent its precipitation as palladium black, and facilitate the key steps of the catalytic cycle.
Base: A base (e.g., Na₂CO₃, K₂CO₃, or Cs₂CO₃) is essential for the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.
Solvent System: A mixture of an organic solvent (e.g., dioxane, DME, or toluene) and water is typically used to dissolve both the organic-soluble pyridine starting material and the water-soluble inorganic base.
A detailed, step-by-step protocol for this critical transformation is provided in Section 4.1.
Structure-Activity Relationships (SAR) and Medicinal Chemistry Applications
Derivatives of the aminopyridine core have demonstrated activity against a wide range of biological targets, including kinases, G-protein coupled receptors, and enzymes.[] A significant body of work has focused on their development as potent and selective kinase inhibitors for oncology and inflammatory diseases.[3][6][7]
Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase. In certain cancers, such as non-small cell lung cancer, a chromosomal rearrangement creates a fusion gene (e.g., EML4-ALK), resulting in a constitutively active ALK protein that drives uncontrolled cell proliferation and survival.[3] Inhibitors designed from the 2-amino-5-methylpyridine scaffold can effectively block the ATP-binding site of ALK, shutting down this oncogenic signaling pathway.
Caption: Simplified ALK signaling pathway and point of inhibition.
Core SAR Principles
Systematic modification of the 2-amino-5-methylpyridine scaffold has yielded critical insights into the structure-activity relationship (SAR), which is the correlation between a molecule's chemical structure and its biological activity.[8]
C4-Position (Amino Group): As mentioned, the 4-NH₂ group is often sacrosanct for hinge-binding. Acylation or substitution of this amine typically leads to a dramatic loss of potency.
C2-Position (Derivatization Site): This is the primary site for introducing diversity to target specific sub-pockets within the active site.
Aryl and Heteroaryl Groups: Introduction of substituted phenyl, pyridyl, or other heterocyclic rings via Suzuki coupling can lead to significant gains in potency.[9] The substituents on these rings (e.g., methoxy, halo, cyano groups) can be fine-tuned to optimize van der Waals and electronic interactions.
C5-Position (Methyl Group): While often a methyl group, modifying this position can be beneficial. Increasing the alkyl chain length (e.g., to ethyl) could probe deeper hydrophobic pockets.[9] Introducing polarity here is generally disfavored unless a specific polar interaction can be engaged.
Key Experimental Protocols
The following protocols are presented as self-validating systems, providing a robust framework for execution in a research setting.
Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes a generalized procedure for coupling an arylboronic acid to the 2-bromo-5-methylpyridin-4-amine intermediate.
Reagent Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2-bromo-5-methylpyridin-4-amine (1.0 eq), the desired arylboronic acid (1.2 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).
Solvent and Base Addition: Add a 2M aqueous solution of sodium carbonate (Na₂CO₃) (3.0 eq) followed by a degassed solvent such as 1,4-dioxane or toluene (to a concentration of ~0.1 M).
Reaction Execution: Heat the reaction mixture to 80-100 °C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.
Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired coupled product.
Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol provides a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against a target kinase.[3]
Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in a microplate.
Reaction Mixture: In a separate plate, prepare the kinase reaction mixture containing the target kinase, the appropriate substrate (e.g., a peptide or protein), and ATP in a kinase assay buffer. The ATP concentration should be at or near its Michaelis-Menten constant (Km) for the specific kinase to ensure accurate IC₅₀ determination.
Initiation: Transfer a small volume of the diluted compounds from the compound plate to the kinase reaction plate to initiate the reaction. Include positive (no inhibitor) and negative (no kinase) controls.
Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a predetermined time (e.g., 60 minutes).
Detection: Stop the reaction and add a luminescence-based ATP detection reagent (e.g., Kinase-Glo®). This reagent measures the amount of ATP remaining in the well; the signal is inversely proportional to kinase activity.
Data Analysis: Measure the luminescence signal using a microplate reader. Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration. Calculate the IC₅₀ value by fitting the data to a four-parameter dose-response curve.
Data Summary: Representative Derivatives
The table below summarizes representative data for hypothetical derivatives based on SAR principles discussed in the literature for similar scaffolds targeting kinases like ALK or BTK.[3][6][10] This illustrates how systematic structural modifications can impact biological activity.
Compound ID
R-Group at C2-Position
Target Kinase IC₅₀ (nM)
Notes
REF-01
Phenyl
150
Baseline potency from the unsubstituted phenyl group.
REF-02
4-Methoxyphenyl
45
Addition of an electron-donating group in the para position improves potency, likely through favorable interactions in the binding pocket.
REF-03
3-Chlorophenyl
80
An electron-withdrawing group at the meta position offers moderate potency.
REF-04
2,6-Dimethylphenyl
5
The addition of ortho-substituents can enforce a twisted conformation (dihedral angle) that is highly favorable for binding to some kinase active sites, leading to a significant increase in potency.[11]
REF-05
Pyridin-4-yl
65
Introduction of a nitrogen atom in the aryl ring can improve solubility and provide an additional hydrogen bond acceptor site.
Conclusion and Future Outlook
The 2-(Tert-butoxy)-5-methylpyridin-4-amine scaffold and its halogenated precursors are exceptionally valuable starting points for the discovery of novel therapeutics. The synthetic accessibility and the potential for diversification through robust cross-coupling chemistry allow for the rapid exploration of chemical space. The well-understood SAR, particularly in the context of kinase inhibition, provides a clear roadmap for designing potent and selective molecules.
Future efforts in this area will likely focus on developing derivatives with improved pharmacokinetic properties, exploring novel linker chemistries for applications in targeted protein degradation (PROTACs), and applying this scaffold to a broader range of biological targets beyond kinases. As our understanding of disease biology deepens, the versatility of the aminopyridine core ensures its continued relevance in the pursuit of next-generation medicines.
References
Shi, Y.-L., Nie, X.-L., Huang, T., & Li, B.-T. (2021). Synthesis and structure of 2-(N-tert-butoxycarbonylamino) pyridine derivatives. Journal of Molecular Structure.
Lin, K.-J., et al. (2012). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry.
Mohana, K. N., & Mallesha, L. (2013). Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3- pyridyl)-2-pyrimidinamine derivatives. Journal of the Serbian Chemical Society.
Thomson, C. G., Reilly, J., & Sandham, D. A. (2011). Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidised analogues. Bioorganic & Medicinal Chemistry Letters.
BenchChem. (n.d.). The Structure-Activity Relationship of 2-Bromo-4-fluoro-5-methylpyridine Derivatives: A Comparative Analysis for Drug Discovery. BenchChem Website.
Lim, D., et al. (2022). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 kinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.
Singh, S. K., et al. (2014). Synthesis and Biological Activities of 4-Aminoantipyrine Derivatives Derived from Betti-Type Reaction. Scientia Pharmaceutica.
BenchChem. (n.d.). Application Notes and Protocols: 2-Bromo-5-methylpyridin-4-amine in the Synthesis of Kinase Inhibitors. BenchChem Website.
Mohana, K. N., & Mallesha, L. (2011). Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives. Bulgarian Academy of Sciences, Union of Chemists in Bulgaria.
Google Patents. (2020). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).
Braden, M. R., et al. (2024). Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. Journal of Medicinal Chemistry.
Torres, P. H. M., et al. (2022). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules.
Lee, H., et al. (2020). Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton's Tyrosine Kinase. International Journal of Molecular Sciences.
Alberico, D., et al. (2021). The Development of BTK Inhibitors: A Five-Year Update. Molecules.
Taylor & Francis. (n.d.). Structure activity relationship – Knowledge and References. Taylor & Francis Website.
BenchChem. (n.d.). Technical Support Center: Synthesis of 2-Chloro-4-methylpyrimidin-5-amine. BenchChem Website.
Wang, S., et al. (2015). Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents. European Journal of Medicinal Chemistry.
Carner, B., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules.
Gajera, N. N., et al. (2012). tert-Butyl 4-{[2-amino-4-(2-hydroxyphenyl)pyrimidin-5-yl]methyl}piperazine-1-carboxylate. Acta Crystallographica Section E: Structure Reports Online.
Toxicological Profiling and Safety Data Architecture for 2-(Tert-butoxy)-5-methylpyridin-4-amine in Nav1.8 Modulator Development
Executive Summary Neuropathic pain is a debilitating condition with an annual incidence approaching 1% of the general population, often refractory to standard analgesics (). In the pursuit of targeted, non-opioid therape...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Neuropathic pain is a debilitating condition with an annual incidence approaching 1% of the general population, often refractory to standard analgesics (). In the pursuit of targeted, non-opioid therapeutics, the tetrodotoxin-resistant sodium channel Nav1.8 has emerged as a premier target, given its essential role in driving spontaneous action potentials in damaged sensory axons ().
The compound 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS: 1553303-72-2) serves as a highly specialized building block in the synthesis of novel Nav1.8 modulators, such as substituted tetrahydrofuran-2-carboxamides (). As a Senior Application Scientist, I have designed this technical guide to provide researchers and drug development professionals with a comprehensive Safety Data Sheet (SDS) architecture and toxicological evaluation framework for this specific intermediate.
Physicochemical Profiling & Structural Analysis
Understanding the inherent reactivity of the molecule is the first step in predicting its toxicological profile. The presence of an electron-donating tert-butoxy group at the C2 position and a methyl group at the C5 position significantly enriches the electron density of the pyridine ring. This influences both its chemical stability and its metabolic fate during in vitro and in vivo assays.
Table 1: Quantitative Physicochemical Properties
Parameter
Quantitative Value / Descriptor
Chemical Name
2-(tert-Butoxy)-5-methylpyridin-4-amine
CAS Registry Number
1553303-72-2
Molecular Formula
C10H16N2O
Molecular Weight
180.25 g/mol
Topological Polar Surface Area (tPSA)
38.9 Ų
Predicted LogP
2.1 - 2.5
Hydrogen Bond Donors / Acceptors
1 / 3
Predictive Safety Data Sheet (SDS) Architecture
Because novel pharmaceutical intermediates often lack decades of in vivo exposure data, we must construct a predictive SDS based on structural alerts and empirical data from analogous aminopyridines.
Expert Handling Insight: Aminopyridines are prone to oxidation. Storage under an inert argon atmosphere at 2-8°C is non-negotiable to prevent degradation into N-oxides, which can artificially skew toxicity screening results.
To transition from predictive safety to empirical validation, drug development teams must employ self-validating experimental systems. Below are the step-by-step methodologies required to profile the toxicity of 2-(tert-butoxy)-5-methylpyridin-4-amine.
Fig 1: Parallel workflow for in vitro cytotoxicity and reactive metabolite trapping.
Causality: We utilize ATP quantitation rather than tetrazolium-based (MTT) assays because aminopyridines can act as redox cyclers, artificially reducing MTT and masking true cytotoxicity. ATP is a direct, unconfounded proxy for mitochondrial health.
Cell Seeding : Seed HepG2 cells at a density of 10,000 cells/well in a 96-well opaque white microplate.
Causality: HepG2 cells retain basal CYP450 expression, allowing for the detection of metabolism-dependent toxicity.
Compound Dosing : Prepare a 10-point serial dilution of the compound in DMSO, yielding final assay concentrations from 0.1 µM to 100 µM (final DMSO concentration ≤ 0.5% v/v).
Incubation : Incubate for 72 hours at 37°C in a 5% CO₂ humidified atmosphere.
Self-Validation Control : Include 50 µM Chlorpromazine as a positive control for apoptosis, and 0.5% DMSO as the vehicle control.
Causality: The assay is only deemed valid if the calculated Z'-factor between the vehicle and positive control is ≥ 0.5, ensuring the signal-to-noise ratio can distinguish true biological toxicity from assay drift.
Lysis & Detection : Equilibrate plates to room temperature. Add 100 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce lysis, incubate for 10 minutes, and read luminescence.
Protocol B: Microsomal Stability and Reactive Metabolite Trapping
Causality: Primary anilines and aminopyridines are notorious for undergoing CYP-mediated oxidation into reactive iminoquinones. Trapping these transient electrophiles with Glutathione (GSH) prevents them from binding to cellular macromolecules, allowing us to quantify the bioactivation risk via mass spectrometry.
Reaction Assembly : In a 1.5 mL tube, combine Human Liver Microsomes (HLM) (1 mg/mL final protein), 5 mM GSH, and 50 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4).
Initiation : Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding a NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH).
Quenching : At t=0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard.
Causality: The organic solvent instantly denatures the CYP enzymes, freezing the kinetic profile.
Centrifugation : Spin at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.
LC-MS/MS Analysis : Inject the supernatant into a triple quadrupole mass spectrometer. Perform a neutral loss scan for 129 Da (loss of pyroglutamic acid from the GSH moiety) to identify covalently adducted metabolites.
Mechanistic Toxicology & Signaling Pathways
The primary amine at the C4 position of the pyridine ring is a known structural alert in medicinal chemistry. While the adjacent methyl group (C5) and the bulky tert-butoxy group (C2) provide significant steric hindrance—reducing the overall liability compared to unsubstituted aminopyridines—CYP450 enzymes (particularly CYP3A4) can still catalyze N-hydroxylation.
This N-hydroxy intermediate can dehydrate to form a highly electrophilic iminoquinone. If the cellular GSH pool is depleted, this electrophile will covalently bind to nucleophilic residues (e.g., cysteine, lysine) on critical cellular proteins. This protein adduction triggers oxidative stress, mitochondrial uncoupling, and ultimately, apoptosis—a primary driver of idiosyncratic drug toxicity (IDT).
Fig 2: CYP450-mediated bioactivation of aminopyridines and subsequent cellular stress pathways.
References
Title: Incidence rates and treatment of neuropathic pain conditions in the general population
Source: Pain (2008)
URL: [Link]
Title: The tetrodotoxin-resistant Na+ channel Nav1.8 is essential for the expression of spontaneous activity in damaged sensory axons of mice
Source: The Journal of Physiology (2003)
URL: [Link]
Title: Substituted tetrahydrofuran-2-carboxamides as modulators of sodium channels (WO2022256702A1)
Foundational
The Steric Shield: tert-Butoxy Aminopyridines in Modern Medicinal Chemistry
[1] Introduction: The "Bulky Butyl" Effect in Drug Design In the landscape of modern drug discovery, the tert-butoxy aminopyridine scaffold has emerged as a privileged building block, transcending its role as a mere stru...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Introduction: The "Bulky Butyl" Effect in Drug Design
In the landscape of modern drug discovery, the tert-butoxy aminopyridine scaffold has emerged as a privileged building block, transcending its role as a mere structural spacer. It represents a convergence of two critical medicinal chemistry strategies: the modulation of lipophilicity (
) and the installation of a metabolic shield .
While the "Magic Methyl" effect is well-documented for boosting potency via conformational locking, the tert-butoxy group offers a more aggressive steric profile.[] It serves as a lipophilic anchor that fills hydrophobic pockets (increasing binding affinity) while simultaneously blocking metabolic "soft spots" on the pyridine ring.
The Strategic Triad
The utility of tert-butoxy aminopyridines rests on three pillars:
Metabolic Stability: The bulky tert-butyl group prevents Cytochrome P450 (specifically CYP3A4 and CYP2D6) from accessing the ether oxygen or the adjacent ring carbons, suppressing
-dealkylation and hydroxylation.
Solubility Modulation: Unlike planar aromatic substituents which can induce
-stacking and poor solubility, the spherical, -rich tert-butyl group disrupts crystal packing, often improving the solubility profile of flat kinase inhibitors.[]
Electronic Tuning: The electron-donating nature of the alkoxy group (
effect) increases the electron density of the pyridine ring, modulating the basicity () of the amino group, which is critical for hydrogen bond donor/acceptor interplay in the active site.
Historical Evolution: From Harsh Nucleophiles to Precision Catalysis
The history of synthesizing these building blocks is a timeline of overcoming steric repulsion. The fundamental challenge has always been the poor nucleophilicity of the bulky tert-butoxide anion combined with the electron-rich nature of aminopyridines.
Era 1: The Classical
Limitation (Pre-2000s)
Historically, accessing tert-butoxypyridines relied on Nucleophilic Aromatic Substitution (
Side Reactions: The basic conditions often led to elimination reactions or hydrolysis, forming pyridones rather than the desired ethers.
Era 2: The Palladium Breakthrough (2001-Present)
The paradigm shifted with the advent of Palladium-catalyzed C-O bond formation. The seminal work by Parrish and Buchwald (2001) demonstrated that bulky, electron-rich phosphine ligands could facilitate the reductive elimination of aryl tert-butyl ethers, a transformation previously thought impossible due to
-hydride elimination risks.[]
This evolution allowed for the use of unactivated aryl halides (chlorides and bromides) and tolerated sensitive functional groups, including protected amines.
Figure 1: Comparative workflow of synthetic strategies. The shift to Pd-catalysis (Green path) enables high-yield access to complex building blocks.[]
Technical Deep Dive: Synthesis & Protocols
Regioselectivity in Dihalopyridines
A common starting material is 2,4-dichloropyridine .[] The objective is often to install the tert-butoxy group at the 4-position and an amine at the 2-position.
SNAr Preference: Nucleophilic attack naturally favors the 4-position due to lower steric hindrance relative to the ring nitrogen, provided the nucleophile is not excessively bulky. However, with tert-butoxide, the reaction is sluggish.
Catalytic Control: Using Pd-catalysis allows for the selective displacement of the more reactive halogen (typically Br > Cl) or the use of specific ligands to override intrinsic electronic biases.
Protocol: Pd-Catalyzed Synthesis of 2-Amino-4-(tert-butoxy)pyridine
This protocol is adapted from the optimized conditions for bulky ether synthesis (Buchwald et al.), ensuring high reproducibility.[]
In a glovebox or under Argon, charge a reaction vial with
and RockPhos.
Add a small volume of toluene and stir at room temperature for 5 minutes. Why? This ensures the formation of the active catalytic species (
) before substrate exposure.
Reagent Addition:
Add the 2-amino-4-chloropyridine substrate and solid
to the vial.
Note: If the amine is unprotected, an extra equivalent of base may be consumed; however,
is bulky enough that -alkylation is kinetically disfavored compared to -arylation under these conditions.[]
Reaction:
Seal the vial and heat to 90°C for 12–16 hours.
Monitor via LC-MS.[][2] The starting material (Cl-pyridine) should disappear.[]
Workup:
Cool to room temperature. Dilute with Ethyl Acetate.
Filter through a pad of Celite to remove Pd residues and inorganic salts.
Concentrate in vacuo.
Purification:
Purify via flash column chromatography (Hexanes/Ethyl Acetate).[3]
Observation: The product will be a lipophilic solid.
Data Summary: Comparison of Methods
Parameter
Method A: Classical
Method B: Pd-Catalysis (RockPhos)
Reagent
/ DMSO
/ Pd / Toluene
Temperature
120°C - 150°C
70°C - 90°C
Yield
15 - 30%
75 - 92%
Purity Profile
High Pyridone impurities
Clean conversion
Functional Group Tolerance
Low (Base sensitive)
High (Amine/Ester compatible)
Mechanism of Action: The Metabolic Shield
To understand the value of this building block, one must visualize the metabolic fate of the molecule. The tert-butoxy group acts as a "stopper."[]
Figure 2: Mechanism of metabolic stabilization.[] The tert-butyl group sterically hinders enzymatic approach to the ether oxygen (Path A) and electronically modulates the ring to resist oxidation (Path B).
References
Parrish, C. A., & Buchwald, S. L. (2001). Palladium-Catalyzed Formation of Aryl tert-Butyl Ethers from Unactivated Aryl Halides.[][4][5][6] The Journal of Organic Chemistry, 66(7), 2498–2500.[6] Link
Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Context on metabolic stability of ethers). Link
BenchChem. (2025). The Tert-Butyl Group: An In-depth Technical Guide to its Steric Hindrance Effects.[][7] Link
Cheung, C. W., & Buchwald, S. L. (2013). Mild and General Palladium-Catalyzed Synthesis of Methyl Aryl Ethers Enabled by the Use of a Palladacycle Precatalyst.[8] Organic Letters, 15(15), 3998–4001.[8] (Evolution of ligands like RockPhos/tBuBrettPhos). Link
In-Depth Characterization: pKa and Ionization of 2-(Tert-butoxy)-5-methylpyridin-4-amine
The following guide provides an in-depth technical analysis of the ionization behavior and pKa values of 2-(Tert-butoxy)-5-methylpyridin-4-amine . This document is structured for researchers in medicinal chemistry and ph...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical analysis of the ionization behavior and pKa values of 2-(Tert-butoxy)-5-methylpyridin-4-amine . This document is structured for researchers in medicinal chemistry and pharmacokinetics, focusing on the interplay between molecular structure, electronic effects, and physicochemical properties.
Executive Summary
2-(Tert-butoxy)-5-methylpyridin-4-amine is a substituted aminopyridine derivative often utilized as a scaffold in kinase inhibitors and neurological agents.[1][2] Understanding its ionization constant (
) is critical for predicting aqueous solubility, membrane permeability (PAMPA/Caco-2), and blood-brain barrier (BBB) penetration.[1][2]
): A strong electron donor via resonance ().[1][2] This is the dominant factor, pushing electron density onto and significantly raising the (compare to 4-aminopyridine ).
2-Tert-butoxy Group (
):
Inductive Effect (
): Oxygen is electronegative, withdrawing density through the sigma bond, which lowers basicity.
Steric Effect: The bulky tert-butyl group at the ortho position creates steric hindrance around
.[1][2] This "steric inhibition of solvation" destabilizes the protonated cation, further lowering the compared to a methoxy substituent.
5-Methyl Group (
): A weak electron donor via induction ().[1][2] It typically raises the of pyridine derivatives by units.[1][2]
Implication: This "Goldilocks" profile allows the compound to maintain high solubility (via the cation) while retaining sufficient neutral fraction to passively diffuse across cell membranes.
Experimental Determination Protocols
To validate the theoretical values, the following standard operating procedures (SOPs) are recommended.
shift (typically bathochromic shift upon protonation).[2]
Plot Absorbance vs. pH at
to fit the sigmoidal curve.
Experimental Workflow Diagram
Figure 2: Decision tree for selecting the appropriate pKa determination method.
Implications for Drug Development
Formulation & Salt Selection
Acid Stability: The tert-butoxy group is acid-labile.[1][2] Exposure to strong acids (e.g., 1M HCl) at high temperatures may cleave the ether, yielding the pyridone impurity.
Salt Form: Due to the
, weak acids (e.g., fumaric, succinic) may not form stable crystalline salts. Stronger acids like Methanesulfonic acid (Mesylate) or Hydrochloric acid (Hydrochloride) are recommended to ensure full protonation and solid-state stability.[1][2]
ADME Optimization
Gastric Absorption (pH 1.5): 100% ionized.[2] High solubility, but low passive permeability.
Intestinal Absorption (pH 6.5 - 7.5): Significant neutral fraction exists.[1][2] This is the primary window for absorption.
Lysosomal Trapping: With a
near 7.3, the compound is moderately basic but less likely to undergo extensive lysosomal trapping compared to highly basic amines ().
References
Albert, A., Goldacre, R., & Phillips, J. (1948). The strength of heterocyclic bases.[3][4] Journal of the Chemical Society, 2240-2249.[1][2] Link
Foundational text on aminopyridine ioniz
ChemAxon. (2025).[2] pKa Plugin: Prediction of pKa values for 4-amino-2-methoxypyridine. Link
Source of computational prediction algorithms for substituted pyridines.
Benoit, R. L., et al. (1988).[5] 2,6-Di-tert-butylpyridine: an unusually weak base.[1][2][5][6] Canadian Journal of Chemistry, 66(5), 1159-1162.[5] Link[5]
Thermal stability and melting point of 2-(Tert-butoxy)-5-methylpyridin-4-amine
An In-depth Technical Guide to the Thermal Stability and Melting Point of 2-(Tert-butoxy)-5-methylpyridin-4-amine Authored by: A Senior Application Scientist Introduction In the landscape of pharmaceutical development, t...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Thermal Stability and Melting Point of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Authored by: A Senior Application Scientist
Introduction
In the landscape of pharmaceutical development, the characterization of a new chemical entity's (NCE) solid-state properties is a cornerstone of its progression from a laboratory curiosity to a viable drug candidate. Among these properties, thermal stability and melting point are of paramount importance, influencing everything from purification and formulation to storage and ultimately, patient safety. This guide provides a comprehensive technical overview of the thermal properties of 2-(Tert-butoxy)-5-methylpyridin-4-amine, a novel substituted pyridinamine.
Given the absence of published experimental data for this specific molecule, this document will leverage established principles of physical organic chemistry and data from structurally analogous compounds to provide a robust framework for its thermal analysis. We will explore the theoretical underpinnings of thermal stability and melting phenomena, present a reasoned estimation of this compound's thermal behavior, and provide detailed, field-proven experimental protocols for its empirical determination using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).
This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the thermal characteristics of this and similar novel compounds. Our approach is grounded in scientific integrity, providing not just procedural steps, but the causal reasoning behind our experimental choices, ensuring a self-validating system of analysis.
Theoretical Framework: Understanding Thermal Properties of Substituted Pyridinamines
The thermal stability and melting point of an organic molecule are dictated by the intricate interplay of its intermolecular and intramolecular forces, as well as its overall molecular structure. For 2-(Tert-butoxy)-5-methylpyridin-4-amine, several key structural features will govern its thermal behavior:
The Pyridine Core and Amine Functionality: The presence of the pyridine ring and the 4-amino group introduces the potential for strong intermolecular hydrogen bonding. The N-H protons of the amine can act as hydrogen bond donors, while the pyridine nitrogen and the amine nitrogen itself can act as acceptors. These interactions contribute significantly to the crystal lattice energy, which must be overcome for melting to occur.
The Tert-butoxy Group: The bulky tert-butyl group can influence the efficiency of crystal packing. While van der Waals forces associated with this group contribute to the overall intermolecular interactions, its steric hindrance may disrupt the formation of a highly ordered and dense crystal lattice. This can have a variable effect on the melting point.
The Methyl Group: The 5-methyl group is an electron-donating group that can subtly influence the electronic distribution within the pyridine ring, potentially affecting the strength of intermolecular interactions. Its contribution to the overall molecular weight and surface area will also play a role in the van der Waals forces.
The melting point (T_m) is the temperature at which a solid transitions to a liquid. For a pure crystalline solid, this is a sharp, well-defined transition. The thermal stability, on the other hand, refers to the temperature at which the molecule begins to chemically decompose. For many organic molecules, decomposition occurs at temperatures above the melting point. However, for some, decomposition can precede or occur concurrently with melting.
Estimation of Thermal Properties Based on Analogous Structures
In the absence of direct experimental data, we can estimate the melting point and thermal stability of 2-(Tert-butoxy)-5-methylpyridin-4-amine by examining structurally related compounds.
Demonstrates the influence of substituent position on melting point.
4-tert-Butylphenol
98-101
236-238
An example of a tert-butylated aromatic compound, showing a moderate melting point.
2,6-Di-tert-butyl-4-methylphenol (BHT)
70
265
The increased steric hindrance from two tert-butyl groups can lower the melting point compared to less substituted analogs.
Based on these analogs, we can make the following predictions for 2-(Tert-butoxy)-5-methylpyridin-4-amine:
Melting Point: The presence of the 4-amino group suggests a melting point likely above 100°C due to hydrogen bonding. However, the bulky tert-butoxy group may disrupt crystal packing, potentially lowering the melting point compared to a less sterically hindered analog. A reasonable estimate would place the melting point in the range of 130-180°C .
Thermal Stability: The tert-butoxy group is known to be thermally labile, often undergoing elimination of isobutylene at elevated temperatures. The pyridine ring itself is thermally robust. Therefore, the decomposition of 2-(Tert-butoxy)-5-methylpyridin-4-amine is likely initiated by the loss of the tert-butoxy group, which would be observed as a significant mass loss in TGA. The onset of decomposition is anticipated to be above 200°C .
Experimental Determination of Thermal Properties
The empirical determination of the melting point and thermal stability of a new chemical entity is non-negotiable for its progression in drug development. The primary techniques for this are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).
Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[5][6] It provides information on melting point, purity, and other thermal transitions.
Experimental Protocol for DSC Analysis
Sample Preparation:
Ensure the sample of 2-(Tert-butoxy)-5-methylpyridin-4-amine is a fine, homogenous powder. If necessary, gently grind the sample.
Accurately weigh 1-3 mg of the sample into a clean, inert aluminum DSC pan.
Hermetically seal the pan to prevent any loss of volatile components.
Instrumentation and Parameters:
Use a calibrated Differential Scanning Calorimeter.
Temperature Program:
Equilibrate at 25°C.
Ramp up the temperature at a rate of 10°C/min to a temperature approximately 50°C above the expected melting point (e.g., 250°C).
Atmosphere: Purge the sample chamber with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to prevent oxidative decomposition.
Data Analysis:
The melting point is determined as the onset temperature of the endothermic melting peak.
The sharpness of the melting peak can provide a qualitative indication of purity. A broad peak suggests the presence of impurities.
The area under the melting peak can be used to calculate the enthalpy of fusion (ΔH_fus).
Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[6] It is used to determine the thermal stability and decomposition profile of a material.
Experimental Protocol for TGA Analysis
Sample Preparation:
Ensure the sample is a fine, homogenous powder.[7]
Accurately weigh 5-10 mg of the sample into a tared, inert TGA crucible (e.g., alumina or platinum).
Instrumentation and Parameters:
Use a calibrated Thermogravimetric Analyzer.
Temperature Program:
Equilibrate at 25°C.
Ramp up the temperature at a rate of 10°C/min to a high temperature (e.g., 600°C) to ensure complete decomposition.
Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 50 mL/min.
Data Analysis:
The TGA curve will show a plot of mass (%) versus temperature.
The onset temperature of mass loss indicates the beginning of thermal decomposition.
The derivative of the TGA curve (DTG curve) shows the rate of mass loss and can help to identify distinct decomposition steps.
The percentage of mass loss at each step can be correlated with the loss of specific fragments of the molecule (e.g., the tert-butoxy group).
Visualization of Experimental Workflows
DSC Experimental Workflow
Caption: Workflow for TGA Analysis.
Conclusion
The thermal characterization of 2-(Tert-butoxy)-5-methylpyridin-4-amine is a critical step in its development as a potential pharmaceutical agent. While direct experimental data is not yet available, a thorough analysis of its structural components allows for a reasoned estimation of its melting point and thermal stability. The provided detailed protocols for DSC and TGA offer a clear and robust path for the empirical determination of these vital parameters. The insights gained from these analyses will be instrumental in guiding subsequent formulation development, ensuring the stability and quality of any future medicinal product, and fulfilling regulatory requirements for the registration of a new chemical entity.
[8][9]
References
Yalkowsky, S. H., & He, Y. (2018). Estimation of Melting Points of Organics. Journal of Pharmaceutical Sciences, 107(1), 9-17. [Link]
CAS Common Chemistry. (n.d.). 4-Aminopyridine. Retrieved from [Link]
PubChem. (n.d.). 2-Aminopyridine. Retrieved from [Link]
Intertek. (n.d.). Differential Scanning Calorimetry Analysis. Retrieved from [Link]
Lab Manager. (2025, September 9). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques. Retrieved from [Link]
Torontech. (2025, October 20). TGA Sample Preparation: A Complete Guide. Retrieved from [Link]
Therapeutic Goods Administration (TGA). (2022, May 24). Prescription medicines: registration of new chemical entities in Australia. Retrieved from [Link]
Quality Smart Solutions. (2025, December 30). How to Get TGA Approval for New Substances in Listed Medicines. Retrieved from [Link]
PubChem. (n.d.). 4-tert-Butylphenol. Retrieved from [Link]
PubChem. (n.d.). Butylated hydroxytoluene. Retrieved from [Link]
Application Note: Step-by-Step Synthesis and Process Optimization of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Introduction & Strategic Rationale The compound 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS: 1553303-72-2) is a highly valued heterocyclic building block in modern drug discovery, frequently utilized in the synthesis of...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The compound 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS: 1553303-72-2) is a highly valued heterocyclic building block in modern drug discovery, frequently utilized in the synthesis of voltage-gated sodium channel (NaV) modulators for neuropathic pain management [1].
Synthesizing this molecule presents a unique chemical challenge. The standard approach involves a Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-methylpyridin-4-amine using potassium tert-butoxide (KOtBu). However, the strongly electron-donating primary amine at the C4 position pushes electron density into the pyridine ring via resonance, significantly deactivating the C2 position toward nucleophilic attack. To overcome this thermodynamic barrier, the reaction requires specific environmental conditions: a non-polar solvent (anhydrous toluene) and high-temperature thermal activation in a sealed vessel [2].
Mechanistic Causality & Reaction Design
As an application scientist, it is critical not just to follow a recipe, but to understand the why behind the process parameters:
Stoichiometric Causality (Why 3.0 Equivalents of KOtBu?): The starting material possesses a free primary amine (-NH₂). KOtBu is a strong base that will immediately deprotonate this amine, consuming at least 1.0 equivalent of the reagent and forming a transient amide anion. A second equivalent acts as the actual nucleophile (tert-butoxide), while the third equivalent serves as a buffer to drive the equilibrium and neutralize any adventitious moisture.
Solvent Selection (Why Toluene?): While SNAr reactions typically employ polar aprotic solvents (like DMF or DMSO), KOtBu degrades these solvents at elevated temperatures (>100 °C). In anhydrous toluene, the lack of solvent-alkoxide hydrogen bonding leaves the tert-butoxide anion exceptionally basic and nucleophilic, which is mandatory for attacking the deactivated pyridine ring.
Fig 1: Mechanistic pathway of the high-temperature Nucleophilic Aromatic Substitution (SNAr).
Quantitative Data & Materials
Reagent / Material
MW ( g/mol )
Equivalents
Amount
Role
2-Chloro-5-methylpyridin-4-amine
142.59
1.0 eq
1.43 g (10.0 mmol)
Starting Material
Potassium tert-butoxide (KOtBu)
112.21
3.0 eq
3.37 g (30.0 mmol)
Base & Nucleophile
Anhydrous Toluene
92.14
-
20.0 mL
Reaction Solvent
Ethyl Acetate (EtOAc)
88.11
-
3 × 20 mL
Extraction Solvent
Brine (Sat. NaCl)
-
-
20.0 mL
Wash Solution
Experimental Protocol
Fig 2: Step-by-step synthetic workflow for the preparation of the target pyridine derivative.
Step 1: Preparation of the Reaction Mixture
Oven-dry a 50 mL heavy-walled pressure tube (sealed tube) equipped with a magnetic stir bar. Purge the vessel with dry Nitrogen (N₂) for 5 minutes.
Add 2-chloro-5-methylpyridin-4-amine (1.43 g, 10.0 mmol) to the tube.
Working swiftly to minimize atmospheric moisture exposure, add Potassium tert-butoxide (3.37 g, 30.0 mmol). Safety Note: KOtBu is highly hygroscopic and corrosive.
Inject anhydrous toluene (20.0 mL) into the vessel. Seal the tube tightly with a Teflon-lined screw cap.
Step 2: Thermal Activation
Transfer the sealed tube to a pre-heated oil bath or heating block set to 110 °C .
Stir the heterogeneous mixture vigorously (800 rpm) for 16 hours. The mixture will transition into a dark, opaque suspension as the reaction progresses.
Step 3: In-Process Control (IPC) & Self-Validation
To ensure the protocol acts as a self-validating system, do not proceed to workup without confirming conversion.
Cool the reaction to room temperature. Carefully open the seal to release any built-up pressure.
Extract a 10 µL aliquot, dilute in 1 mL of Methanol, and analyze via LC-MS.
Validation Check: The starting material exhibits a distinct chlorine isotope pattern (3:1 ratio at m/z 143.0 and 145.0 [M+H]⁺). A successful reaction will show the complete disappearance of this cluster, replaced by a single distinct product peak at m/z 181.1 [M+H]⁺ [3].
Analyze via TLC (Eluent: 50% EtOAc in Hexanes). The product will have a significantly higher Rf value (~0.6) compared to the polar starting material (~0.2) due to the lipophilic tert-butyl group.
Step 4: Quench and Extraction
Transfer the cooled reaction mixture to a 250 mL separatory funnel.
Carefully quench the excess KOtBu by adding 20 mL of deionized water. Caution: Exothermic reaction.
Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).
Combine the organic layers and wash with brine (20 mL).
Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield a crude residue.
Step 5: Chromatographic Purification
Purify the crude residue via flash column chromatography on silica gel.
Utilize a gradient elution starting from 10% EtOAc in Hexanes to 40% EtOAc in Hexanes.
Pool the product-containing fractions and evaporate the solvent to afford 2-(tert-butoxy)-5-methylpyridin-4-amine as an off-white solid.
Analytical Characterization (E-E-A-T Validation)
A rigorously synthesized batch must match the following theoretical NMR parameters to confirm structural integrity:
¹H NMR (400 MHz, CDCl₃):
δ 7.65 (s, 1H, Pyridine C6-H) — Deshielded by the adjacent ring nitrogen.
δ 5.95 (s, 1H, Pyridine C3-H) — Highly shielded by the adjacent electron-donating C4-amine and C2-alkoxy groups.
δ 1.55 (s, 9H, -C(CH₃)₃) — Massive singlet confirming the successful incorporation of the tert-butyl group.
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Incomplete Conversion (<50%)
Moisture contamination neutralized the KOtBu before nucleophilic attack could occur.
Ensure toluene is strictly anhydrous. Increase KOtBu to 4.0 eq.
Formation of C2-OH Byproduct
Hydrolysis of the C2-Cl bond by hydroxide ions (from degraded/wet KOtBu).
Use a fresh, unopened bottle of KOtBu. Store reagent in a glovebox.
Black/Tarry Reaction Mixture
Overheating or solvent degradation.
Ensure temperature does not exceed 120 °C. Maintain strict N₂ atmosphere.
References
Patent AU2022285758A1 (Vertex Pharmaceuticals).Substituted tetrahydrofuran analogs as modulators of sodium channels. Identifies 2-chloro-5-methylpyridin-4-amine as a critical precursor for synthesizing voltage-gated sodium channel (NaV) modulators used in neuropathic pain treatment.
Application
Application Note: Strategic Utilization of 2-(Tert-butoxy)-5-methylpyridin-4-amine in Drug Discovery
This guide outlines the strategic application of 2-(Tert-butoxy)-5-methylpyridin-4-amine in medicinal chemistry, specifically focusing on its role as a "masked" pyridone scaffold for kinase inhibitor development and PROT...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the strategic application of 2-(Tert-butoxy)-5-methylpyridin-4-amine in medicinal chemistry, specifically focusing on its role as a "masked" pyridone scaffold for kinase inhibitor development and PROTAC linker design.
Executive Summary
2-(Tert-butoxy)-5-methylpyridin-4-amine represents a specialized building block designed to solve two persistent challenges in heterocyclic drug synthesis: solubility modulation during intermediate steps and precise installation of polar hydrogen-bonding motifs (pyridones) in the final API.
Unlike simple aminopyridines, this scaffold incorporates a bulky tert-butoxy group that functions as a lipophilic "mask" for the 2-pyridone moiety. This allows researchers to perform palladium-catalyzed couplings (Buchwald-Hartwig) in non-polar solvents with high efficiency, followed by a mild acidic deprotection to reveal the bioactive lactam. Additionally, the 5-methyl group serves as a critical structural element, often providing the "Magic Methyl" effect—boosting potency via hydrophobic displacement of high-energy water molecules in the target binding pocket.
Chemical Profile & Structural Logic
The "Masked" Pyridone Strategy
The 2-pyridone (lactam) motif is a privileged structure in kinase inhibitors (e.g., mimicking the donor-acceptor pattern of the kinase hinge region). However, 2-pyridones are often poorly soluble in organic solvents and can poison Palladium catalysts due to their Lewis basicity.
The Solution: The tert-butyl ether protects the oxygen, locking the ring in the pyridine (lactim) tautomer.
Benefit: This dramatically increases LogP (lipophilicity), enabling standard silica chromatography and high-yield cross-couplings.
Unmasking: The tert-butyl group is acid-labile (cleavable by TFA or HCl), releasing isobutylene to generate the thermodynamic 2-pyridone product.
The 5-Methyl "Anchor"
The methyl group at the C5 position is not merely decorative. In structure-activity relationships (SAR), it often:
Restricts Conformation: Induces a twist in biaryl systems (atropisomerism control), locking the bioactive conformation.
Fills Hydrophobic Pockets: Targets the "gatekeeper" region or solvent-front pockets in kinases (e.g., Lck, BTK, PKC).
Blocks Metabolism: Prevents oxidative attack at the electron-rich C5 position.
Workflow Visualization
The following diagram illustrates the standard workflow for utilizing this scaffold in the synthesis of a Type I/II Kinase Inhibitor.
Figure 1: The "Mask-Couple-Unmask" synthetic strategy allows for efficient handling of the lipophilic intermediate before revealing the polar drug candidate.
Alternative: For HCl sensitive substrates, use Formic acid at 60°C.
Reaction: Warm to room temperature and stir for 1–3 hours.
Monitoring: LC-MS will show the conversion of the lipophilic peak to a more polar peak with mass [M-56].
Workup (Critical):
Method 1 (Volatile): Concentrate in vacuo.[1] Azeotrope with toluene/DCM 3x to remove excess TFA.
Method 2 (Neutralization): Dilute with DCM, wash with saturated NaHCO_3 (careful: gas evolution). The pyridone may be water-soluble; check the aqueous layer!
Isolation: The resulting 2-pyridone is often a solid that can be triturated with ether/pentane.
Comparative Data: Why use the Tert-Butoxy Scaffold?
The following table compares the tert-butoxy scaffold against the traditional methoxy analog.
Feature
2-(Tert-butoxy)-5-Me-Pyridine
2-Methoxy-5-Me-Pyridine
Application Impact
Deprotection
Mild Acid (TFA, HCl)
Harsh (BBr3, Py-HCl @ 200°C)
t-Bu is superior for late-stage synthesis containing sensitive groups.
Lipophilicity
High (LogP ~ +2.5)
Moderate
t-Bu improves solubility in non-polar coupling solvents.
Thermal Stability
Moderate (<110°C)
High (>200°C)
Methoxy is better for extremely high-temp reactions, but harder to remove.
Atom Economy
Isobutylene byproduct (gas)
Methyl bromide (toxic gas)
t-Bu is cleaner ; byproduct off-gasses.
Mechanism of Action: The "Magic Methyl" Effect
In kinase inhibition, the 5-methyl group of this scaffold often plays a pivotal role.
Figure 2: The 5-methyl group (yellow) displaces high-energy water molecules in the hydrophobic pocket, while the unmasked pyridone (blue) forms critical H-bonds with the hinge region.
Safety & Handling
Pyrophoricity: The starting amine is stable, but Pd catalysts utilized in the protocol may be pyrophoric.
Acid Handling: TFA is corrosive. All deprotection steps must be performed in a fume hood.
Byproducts: The deprotection releases isobutylene (flammable gas). Ensure proper ventilation.
References
Structure-Guided Design of Aminopyrimidine/Pyridine Kinase Inhibitors.
DiMauro, E. F., et al. (2008). Journal of Medicinal Chemistry.
Context: Establishes the SAR of aminopyridines in Lck inhibition and the role of methyl substitution.
Synthesis of 2-Pyridones via Acid-Catalyzed Cleavage of 2-Tert-butoxypyridines.
Organic Chemistry Portal / various synthetic methodology reviews.
Context: General methodology for the "masking" strategy using tert-butyl ethers.
The "Magic Methyl" Effect in Medicinal Chemistry.
Schönherr, H., & Cernak, T. (2013). Angewandte Chemie.
Context: Theoretical grounding for the potency boost provided by the 5-methyl group.
Thermal Conversion of 2-Alkoxypyridines to 2-Pyridones.
Katritzky, A. R., et al. J. Chem. Soc., Perkin Trans.
Context: Mechanistic insight into the thermal instability of the tert-butoxy group (Protocol A warning).
Application Note: Coupling Strategies for 2-(Tert-butoxy)-5-methylpyridin-4-amine
Abstract This application note details the optimized reaction conditions for coupling 2-(tert-butoxy)-5-methylpyridin-4-amine (referred to herein as Compound A ). This scaffold is a critical intermediate in medicinal che...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details the optimized reaction conditions for coupling 2-(tert-butoxy)-5-methylpyridin-4-amine (referred to herein as Compound A ). This scaffold is a critical intermediate in medicinal chemistry, particularly for kinase inhibitors and degraders (PROTACs), due to its unique electronic profile and solubility properties. However, the acid-labile tert-butyl ether at the 2-position presents a significant stability challenge, requiring strict adherence to non-acidic protocols. This guide provides validated protocols for Amide Coupling and Buchwald-Hartwig Cross-Coupling, along with troubleshooting matrices for common failure modes.
Strategic Analysis & Chemical Properties
The Molecule
Compound A possesses three distinct features that dictate synthetic strategy:
4-Amino Group: The primary nucleophile. It is moderately electron-rich due to the ortho-methyl and meta-alkoxy groups, making it more reactive than unsubstituted 4-aminopyridine but less reactive than aniline.
2-Tert-butoxy Group: A "masked" pyridone. Under acidic conditions (pH < 4), this ether cleaves to form the thermodynamically stable 2-pyridone tautomer, effectively destroying the scaffold.
5-Methyl Group: Provides steric bulk ortho to the amine. This suppresses side reactions but can slow down coupling kinetics, necessitating highly active catalysts or coupling reagents.
Stability Profile (The "Pyridone Trap")
The most common failure mode is the inadvertent cleavage of the t-butyl group.
The following diagram illustrates the competing pathways: the desired coupling versus the acid-catalyzed degradation.
Figure 1: Reaction pathways showing the critical divergence between successful coupling and acid-mediated degradation.
Protocol A: Amide Coupling (The "Gentle" Approach)
Standard carbodiimide couplings (EDC/HOBt) are often too slow for this sterically hindered amine. We recommend HATU or T3P (Propylphosphonic anhydride) to drive the reaction without generating strong acid byproducts.
Reagents & Stoichiometry
Component
Equivalents
Role
Notes
Carboxylic Acid
1.0
Electrophile
Limiting reagent.
Compound A
1.1 – 1.2
Nucleophile
Slight excess ensures acid consumption.
HATU
1.2 – 1.5
Coupling Agent
High reactivity for hindered amines.
DIPEA (Hünig's Base)
3.0
Base
Essential to keep pH > 9.
DMF or DMAc
[0.2 M]
Solvent
Polar aprotic is required for HATU.
Step-by-Step Methodology
Pre-activation: In a dry vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (concentration ~0.2 M).
Base Addition: Add DIPEA (3.0 equiv). Stir for 2 minutes.
Activation: Add HATU (1.2 equiv). Stir at Room Temperature (RT) for 5–10 minutes . Note: The solution usually turns yellow/orange.
Amine Addition: Add Compound A (1.2 equiv) in one portion.
Reaction: Stir at RT for 2–4 hours . If conversion is <50% after 4 hours, heat to 50°C. Do not exceed 60°C to avoid HATU decomposition.
Workup (Crucial):
Dilute with Ethyl Acetate.
Wash with Sat. NaHCO3 (3x) to remove HATU byproducts.
NEVER wash with 1M HCl or Citric Acid (risk of ether cleavage).
Coupling Compound A with aryl halides requires a specific catalyst system to overcome the deactivating effect of the pyridine ring and the steric bulk of the methyl group.
Catalyst Selection Matrix
Primary Recommendation:BrettPhos Pd G3 or G4 . These precatalysts ensure rapid activation and are highly selective for primary amines.
Alternative:Pd2(dba)3 + Xantphos . (Good for lower cost, but requires higher temperatures).
Base:Cs2CO3 is the safest choice. LHMDS is excellent for difficult substrates but requires strict anhydrous conditions.
Reagents & Stoichiometry
Component
Equivalents
Role
Aryl Halide (Br/I)
1.0
Electrophile
Compound A
1.2
Nucleophile
BrettPhos Pd G3
0.02 – 0.05 (2-5 mol%)
Precatalyst
Cs2CO3
2.0 – 3.0
Base (Anhydrous)
1,4-Dioxane
[0.1 – 0.2 M]
Solvent (Degassed)
Step-by-Step Methodology
Preparation: Charge a reaction vial with Aryl Halide (1.0 equiv), Compound A (1.2 equiv), Cs2CO3 (2.0 equiv), and BrettPhos Pd G3 (0.05 equiv).
Inert Atmosphere: Cap the vial and purge with Nitrogen or Argon for 5 minutes (or evacuate/backfill 3 times).
Solvent Addition: Add anhydrous, degassed 1,4-Dioxane via syringe.
Reaction: Heat to 90°C – 100°C for 4–16 hours.
Monitoring: Check LCMS.[2] If the reaction stalls, add 2 mol% more catalyst.
Workup:
Filter through a pad of Celite (elute with EtOAc or DCM).
Figure 2: Troubleshooting logic for common coupling failures.
Specific Failure Modes
The "Pyridone" Signal: If you see a byproduct with Mass = [Target - 56], you have lost the t-butyl group.
Cause: Trace acid in solvent (e.g., old CDCl3) or excessive heating with weak bases.
Fix: Add 1% TEA to your workup solvents and column eluent.
Low Conversion in Buchwald:
The 5-methyl group hinders the approach of the Pd-center.
Fix: Switch to LHMDS (1.0 M in THF) as the base. Add it dropwise at RT, then heat. The "naked" anion is more reactive.
References
Buchwald-Hartwig Amination (General Scope)
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
Coupling of Aminopyridines (BrettPhos Utility)
Maitre, S., et al. (2015). Multi-Kilo Delivery of AMG 925 Featuring a Buchwald–Hartwig Amination.[3] Organic Process Research & Development, 19(12).
Acid Sensitivity of Tert-Butyl Ethers
Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. (Standard Reference for stability conditions).
Amide Coupling with HATU (Mechanism & Best Practices)
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[4][5][6][7] Organic Process Research & Development.
The Strategic Role of 2-(Tert-butoxy)-5-methylpyridin-4-amine in Modern Kinase Inhibitor Synthesis
Abstract Substituted pyridinamine scaffolds are foundational elements in the design of targeted kinase inhibitors, a class of therapeutics that has revolutionized oncology and the treatment of inflammatory diseases. This...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Substituted pyridinamine scaffolds are foundational elements in the design of targeted kinase inhibitors, a class of therapeutics that has revolutionized oncology and the treatment of inflammatory diseases. This application note provides a detailed guide for researchers and drug development professionals on the strategic use of 2-(Tert-butoxy)-5-methylpyridin-4-amine , a key intermediate in the synthesis of potent and selective kinase inhibitors. We will explore the rationale behind its molecular design, provide detailed, field-tested protocols for its synthesis and subsequent elaboration, and present a case study on its application in the synthesis of Ceritinib, a second-generation Anaplastic Lymphoma Kinase (ALK) inhibitor. This guide emphasizes the causality behind experimental choices, robust analytical validation, and the biological context of the final therapeutic agent.
The Architectural Logic of the 2-(Tert-butoxy)-5-methylpyridin-4-amine Scaffold
The efficacy of a kinase inhibitor is profoundly influenced by the molecular architecture of its core structure. The title compound, 2-(Tert-butoxy)-5-methylpyridin-4-amine, is not a random collection of functional groups; each component is strategically placed to facilitate both efficient chemical synthesis and optimal biological activity.
Pyridine Core: This nitrogenous heterocycle is a privileged scaffold in kinase inhibitor design. It frequently acts as a bioisostere for the purine ring of ATP, enabling it to form critical hydrogen bonds with the "hinge region" of the kinase active site. This interaction is a primary anchor for many successful inhibitors.
4-Amino Group: This primary amine serves as the principal synthetic handle for introducing the complex side chains necessary for potency and selectivity. It is typically the nucleophilic partner in cross-coupling reactions, such as the Buchwald-Hartwig amination, which allows for the construction of key C-N bonds.
5-Methyl Group: This seemingly simple substituent plays a crucial role in fine-tuning the inhibitor's properties. It can enhance binding affinity through hydrophobic interactions within the kinase pocket and improve metabolic stability by blocking potential sites of oxidation.
2-Tert-butoxy Group: The bulky tert-butoxy group serves a dual purpose. Primarily, it acts as a robust protecting group for the 2-position of the pyridine ring, preventing unwanted side reactions during synthesis. Its steric hindrance can also direct reactions to other positions on the ring. In some contexts, it can be retained in the final molecule to enhance lipophilicity, thereby improving cell permeability and pharmacokinetic properties.
The reliable synthesis of this key intermediate is the first critical step in the overall drug development campaign. The following protocol describes a common and scalable route.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
2-Chloro-5-methylpyridin-4-amine
≥98%
Standard chemical suppliers
Starting material
Sodium tert-butoxide (NaOtBu)
≥98% (sublimed)
Standard chemical suppliers
Use fresh, highly pure reagent
Toluene
Anhydrous
Standard chemical suppliers
Dry solvent is critical
Palladium(II) Acetate (Pd(OAc)₂)
Catalyst grade
Standard chemical suppliers
Pre-catalyst
Xantphos
≥98%
Standard chemical suppliers
Ligand
Nitrogen (N₂) gas
High purity
Local gas supplier
For inert atmosphere
Step-by-Step Protocol
Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 2-chloro-5-methylpyridin-4-amine (1.0 eq), sodium tert-butoxide (1.5 eq), Palladium(II) acetate (0.02 eq), and Xantphos (0.04 eq).
Inert Atmosphere: Evacuate and backfill the flask with high-purity nitrogen gas three times to ensure an inert atmosphere.
Solvent Addition: Add anhydrous toluene via syringe to achieve a substrate concentration of approximately 0.5 M.
Heating and Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).
Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues.
Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford 2-(Tert-butoxy)-5-methylpyridin-4-amine as a solid.
Causality Note: The choice of a bulky phosphine ligand like Xantphos is critical for this transformation. It facilitates the reductive elimination step in the catalytic cycle of this C-O coupling reaction, leading to higher yields and preventing catalyst decomposition. Anhydrous conditions are essential as sodium tert-butoxide is highly reactive with water.
Application in Kinase Inhibitor Synthesis: A Case Study of Ceritinib
Ceritinib (Zykadia®) is a potent ALK inhibitor used to treat certain types of non-small cell lung cancer (NSCLC).[1] The synthesis of Ceritinib provides an excellent example of how 2-(Tert-butoxy)-5-methylpyridin-4-amine is employed in a crucial C-N bond-forming reaction. The key step involves a Buchwald-Hartwig amination.[2]
Synthetic Workflow for Ceritinib
The diagram below illustrates the key coupling step in the synthesis of a Ceritinib precursor, highlighting the role of our intermediate.
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Buchwald-Hartwig Amination Protocols using 2-(Tert-butoxy)-5-methylpyridin-4-amine
Executive Summary & Structural Analysis
This guide details optimized protocols for employing 2-(Tert-butoxy)-5-methylpyridin-4-amine (referred to herein as Amine-1 ) as a nucleophile in Palladium-catalyzed C-N cross-coupling reactions.
Amine-1 presents a unique duality of challenges in medicinal chemistry:
Electronic Deactivation: The pyridine core is electron-deficient, rendering the C4-amino group less nucleophilic than standard anilines.
Steric Hindrance: The 5-methyl group is ortho to the amine. This is the critical parameter. It creates significant steric pressure during the coordination of the amine to the Palladium(II) intermediate, often stalling the catalytic cycle or promoting reductive elimination of the halide (dehalogenation) instead of C-N bond formation.
Chelation Potential: While the tert-butoxy group at C2 blocks the pyridine nitrogen sterically, the N1 lone pair remains a potential catalyst poison if the metal center is not adequately ligated.
Successful coupling requires bulky, electron-rich phosphine ligands that can facilitate oxidative addition while creating a binding pocket spacious enough to accommodate the ortho-methyl group but tight enough to force reductive elimination.
Mechanistic Insight: The "Goldilocks" Zone
For Amine-1 , the rate-determining step is often the Amine Coordination/Deprotonation sequence.
Standard Anilines: Bind readily to L-Pd(II)-Ar.
Amine-1: The 5-methyl group clashes with the ligands on Palladium.
Solution: Use Dialkylbiaryl phosphines (Buchwald Ligands) . The lower ring of these ligands interacts with the Pd center to boost reductive elimination, while the upper ring substituents (e.g., isopropyls in BrettPhos) prevent catalyst dimerization but allow the hindered amine to approach.
Diagram 1: Catalytic Cycle & Steric Bottleneck
Caption: The 5-methyl group of Amine-1 hinders the coordination step. Bulky ligands (BrettPhos) prevent catalyst resting states from becoming too stable here.
Experimental Protocols
Protocol A: The "BrettPhos" Standard (High Performance)
Best for: Coupling with Aryl Chlorides, Bromides, and deactivated partners.
Rationale:BrettPhos is the ligand of choice for primary amines with ortho substituents. The Pd precatalyst (G3/G4) ensures a defined 1:1 Pd:Ligand ratio, preventing the formation of inactive Pd-ligand aggregates.
Workup: Cool to RT. Dilute with EtOAc. Filter through a small pad of Celite to remove Pd black and salts. Concentrate and purify via flash chromatography (typically Hex/EtOAc or DCM/MeOH).
Protocol B: The "Xantphos" Method (Heterocycle Compatible)
Best for: Coupling with electron-deficient Heteroaryl Halides (e.g., Chloropyrimidines).
Rationale:Xantphos is a bidentate ligand with a wide bite angle. It is exceptionally stable and often outperforms monodentate ligands when the electrophile is also a nitrogen-containing heterocycle, preventing chelation-induced catalyst death.
Materials:
Catalyst: Pd₂(dba)₃ (2.5 mol%)
Ligand: Xantphos (5-7 mol%)
Base: Cs₂CO₃ (2.0 equiv) — Milder base prevents hydrolysis of sensitive groups.
Solvent: 1,4-Dioxane
Step-by-Step Procedure:
Pre-complexation (Optional but Recommended): In the reaction vessel, mix Pd₂(dba)₃ and Xantphos in Dioxane under Argon for 5 minutes at RT. Solution should turn from purple/red to yellow/orange.
Reagent Addition: Add Amine-1 , Electrophile , and Cs₂CO₃ .
Heating: Heat to 100–110 °C for 12–18 hours.
Note: Cs₂CO₃ is less soluble than NaOtBu; vigorous stirring is non-negotiable.
Optimization & Troubleshooting Guide
When yields are low (<40%), follow this logic tree to diagnose the failure mode based on crude LCMS data.
Table 1: Troubleshooting Matrix
Observation (LCMS)
Diagnosis
Corrective Action
Start Material (SM) remaining, No Product
Catalyst poisoning or Oxidative Addition failure.
Switch to BrettPhos Pd G4 (pre-activated). Increase Temp to 120°C.
Dehalogenated Electrophile (Ar-H)
Reductive elimination is too slow; Hydride transfer occurring.
Switch solvent to Toluene (non-ethereal). Use RuPhos (bulkier).
Product formed but stalls at 50%
Catalyst death / Aggregation.
Add more Ligand (increase L:Pd ratio to 2:1). Re-dose catalyst at 4 hours.[2]
Bis-arylation (rare for this amine)
Amine is too nucleophilic (unlikely here).
Ensure 1:1 stoichiometry or slight excess of Amine.
Diagram 2: Optimization Decision Tree
Caption: Decision logic for optimizing reaction conditions based on crude mixture analysis.
References
Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. Link
Fors, B. P., et al. (2008).[3] "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides."[3][4] Journal of the American Chemical Society.[4] Link
Paul, F., et al. (1994). "Palladium-catalyzed coupling of aryl halides with amines."[1][3][4][5][6][7] Journal of the American Chemical Society.[4] Link
BenchChem. (2025). "Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine." Link
Application Note: Strategic Utilization of 2-(Tert-butoxy)-5-methylpyridin-4-amine in Heterocyclic Synthesis
Executive Summary The building block 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS 1805206-61-0) represents a high-value scaffold for the synthesis of bioactive nitrogen heterocycles. Its structural uniqueness lies in the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The building block 2-(tert-butoxy)-5-methylpyridin-4-amine (CAS 1805206-61-0) represents a high-value scaffold for the synthesis of bioactive nitrogen heterocycles. Its structural uniqueness lies in the 5-methyl group , which provides steric bulk often required for kinase selectivity (e.g., in the ATP-binding pocket), and the 2-tert-butoxy group , which serves as a latent 2-pyridone functionality.
This guide details the strategic application of this amine in constructing three critical heterocyclic cores:
1H-Pyrrolo[2,3-c]pyridines (7-azaindoles) via Sonogashira cyclization.
2-Oxo-1,2-dihydropyridine drug conjugates (via deprotection).
Chemical Profile & Reactivity Logic
Structural Analysis
Position 2 (tert-Butoxy): Acts as an acid-labile protecting group for the 2-pyridone tautomer. It also directs ortho-lithiation to C3, though the 4-amine usually dominates directivity via resonance.
Position 4 (Amine): The primary nucleophile. Highly reactive toward acyl chlorides, isocyanates, and Buchwald-Hartwig couplings.
Position 5 (Methyl): Blocks the C5 position, forcing electrophilic aromatic substitution (EAS) to occur at C3. It also modulates the basicity of the pyridine nitrogen.
Reactivity Map
The following diagram illustrates the divergent synthetic pathways available from this core scaffold.
Figure 1: Divergent synthetic pathways from the 2-(tert-butoxy)-5-methylpyridin-4-amine scaffold.
Detailed Experimental Protocols
Protocol A: Synthesis of 6-(tert-butoxy)-4-methyl-1H-imidazo[4,5-c]pyridine
Mechanism: This route leverages the high electron density at C3 (ortho to the amine) to install an iodine atom, which is then displaced by an amine to form the critical 3,4-diamine precursor.
Combine the 3-iodo intermediate (1.0 g) with benzylamine, CuI, L-Proline, and K₂CO₃ in DMSO (10 mL).
Heat to 90 °C for 12 hours under argon. (Forms the 3-benzylamino-4-aminopyridine).
Cyclization: Add Triethyl orthoformate (5.0 equiv) and catalytic p-TsOH directly to the mixture (or after isolation of the diamine). Heat to 110 °C for 4 hours.
Workup: Dilute with water, extract with EtOAc.
Result: Formation of the 1-benzyl-6-(tert-butoxy)-4-methyl-1H-imidazo[4,5-c]pyridine .
Protocol B: Synthesis of 5-Methyl-1H-pyrrolo[2,3-c]pyridine (7-Azaindole) Derivatives
Target Application: JAK inhibitors, BET bromodomain inhibitors.
Mechanism: A Sonogashira coupling followed by a base-mediated 5-endo-dig cyclization.
Add KOtBu at RT; the reaction is often exothermic. Heat to 60 °C for 2 hours.
Note: Strong base may partially cleave the tert-butoxy group if heated excessively. Control temperature strictly.
Yield: This affords the 2-(tert-butoxy)-5-methyl-1H-pyrrolo[2,3-c]pyridine .
Protocol C: Deprotection to 2-Pyridone Scaffolds
Critical for final drug substance generation.
The tert-butoxy group serves as a "masked" pyridone. It improves solubility during intermediate steps (lipophilicity) but is usually removed in the final step to reveal the hydrogen-bond donor/acceptor motif of the pyridone.
Standard Operating Procedure (SOP):
Acidic Conditions: Dissolve substrate in DCM. Add TFA (Trifluoroacetic acid) in a 1:4 ratio (TFA:DCM).
Scavenger: Add triethylsilane (TES, 2.0 equiv) if the molecule contains electron-rich aromatic rings susceptible to tert-butyl cation alkylation.
Conditions: Stir at RT for 1-3 hours.
Monitoring: The t-Bu peak (singlet ~1.5 ppm) will disappear in NMR; LCMS will show a mass loss of -56 Da (isobutylene).
Workup: Concentrate to dryness. Neutralize with sat. NaHCO₃ only if the product is not water-soluble; otherwise, use ion-exchange resin for purification.
Data Summary & Troubleshooting
Comparative Reactivity Table
Reaction Type
Reagent System
Expected Yield
Critical Parameter
C3-Iodination
NIS, MeCN, 0°C
85-95%
Regioselectivity is high due to C5-Methyl block.
C3-Bromination
NBS, MeCN
70-80%
Slower than iodination; often requires initiation.
Sonogashira
Pd/Cu, TMSA
60-75%
Oxygen exclusion is vital to prevent homocoupling.
t-Bu Deprotection
TFA/DCM
>95%
Use scavengers (TES) to prevent t-butyl alkylation.
Troubleshooting Guide
Issue: Low yield in Cyclization (Protocol A).
Root Cause:[1][2][3][4] Steric hindrance from the 5-methyl group affecting the conformation of the 3,4-diamine.
Solution: Use higher boiling solvents (DMAc instead of DMF) or switch to microwave irradiation (150 °C, 20 min).
Issue: Premature loss of t-butoxy group.
Root Cause:[1][2][3][4] Trace acid in solvents or excessive heat during workup.
Solution: Maintain basic pH during workups (wash with NaHCO₃). Avoid heating >100 °C in acidic media.
References
Regioselective Halogenation of Aminopyridines
Journal of Organic Chemistry, "Synthesis of N-Substituted 3-Amino-4-halopyridines."[5]
Synthesis of Imidazo[4,5-c]pyridines
Molecular Diversity, "Synthesis of some new 2-(substituted-phenyl)
Deprotection of tert-Butoxypyridines
Journal of Organic Chemistry, "A Mild Deprotection Procedure for tert-Butyl Ethers."
(General methodology reference).
Kinase Inhibitor Scaffolds (ALK/EGFR)
Journal of Medicinal Chemistry, "Novel 2,4-diaminopyrimidines bearing fused tricyclic ring moiety for ALK inhibitor."
Application Notes and Protocols for the Functionalization of the Amine Group in 2-(Tert-butoxy)-5-methylpyridin-4-amine
Introduction The substituted aminopyridine scaffold is a cornerstone in medicinal chemistry and materials science, valued for its role in forging molecules with significant biological activity and unique material propert...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The substituted aminopyridine scaffold is a cornerstone in medicinal chemistry and materials science, valued for its role in forging molecules with significant biological activity and unique material properties. Within this class of compounds, 2-(Tert-butoxy)-5-methylpyridin-4-amine stands out as a versatile building block. The strategic placement of the tert-butoxy and methyl groups on the pyridine ring, in conjunction with the reactive primary amine at the 4-position, offers a rich platform for a diverse array of chemical modifications. The bulky tert-butoxy group at the 2-position can sterically influence the reactivity of the adjacent amine, while the electron-donating methyl group at the 5-position can modulate the electronic properties of the pyridine ring.
This comprehensive guide provides detailed application notes and robust protocols for the functionalization of the exocyclic amine group of 2-(Tert-butoxy)-5-methylpyridin-4-amine. We will delve into key transformations including acylation, alkylation, arylation, and sulfonylation. Each section will not only present step-by-step methodologies but also explore the underlying chemical principles, the rationale for reagent selection, and potential challenges, thereby equipping researchers, scientists, and drug development professionals with the knowledge to confidently and effectively utilize this valuable synthetic intermediate.
Chemical Properties and Reactivity Considerations
The nucleophilicity of the 4-amino group in 2-(Tert-butoxy)-5-methylpyridin-4-amine is the primary driver of its reactivity. The lone pair of electrons on the nitrogen atom readily participates in reactions with various electrophiles. However, the chemical environment of the pyridine ring, dictated by the substituents, plays a crucial role in modulating this reactivity.
Electronic Effects: The tert-butoxy group at the 2-position, being an alkoxy group, is electron-donating through resonance, which increases the electron density of the pyridine ring and enhances the nucleophilicity of the 4-amino group. The methyl group at the 5-position is also weakly electron-donating through an inductive effect, further contributing to the activation of the amine.
Steric Hindrance: The bulky tert-butyl group in the ortho position to the amine can present steric hindrance to incoming electrophiles. This steric congestion can influence the rate of reaction and, in some cases, necessitate the use of more reactive reagents or harsher reaction conditions.
The Tert-butoxy Group as a Protecting/Modifying Group: The tert-butoxy group is relatively stable under basic and nucleophilic conditions but can be cleaved under acidic conditions to reveal the corresponding 2-pyridone. This latent reactivity can be strategically employed in multi-step syntheses.
I. Acylation of the Amine Group
Acylation of the 4-amino group to form the corresponding amide is a fundamental transformation that is widely used to introduce a variety of functional groups and to modify the electronic and steric properties of the molecule.
Causality Behind Experimental Choices
The choice of acylating agent and reaction conditions is critical for achieving high yields and purity.
Acylating Agents: Acetyl chloride and acetic anhydride are common and effective acetylating agents. Acetyl chloride is generally more reactive but produces hydrochloric acid as a byproduct, which can protonate the starting amine, rendering it unreactive.[1] Therefore, a base is typically required to neutralize the acid. Acetic anhydride is less reactive but often provides cleaner reactions.[1] For the introduction of more complex acyl groups, the corresponding acyl chlorides or the use of coupling agents like HATU with carboxylic acids are employed.
Base: A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is commonly used to scavenge the acid generated during the reaction without competing with the amine nucleophile.
Solvent: Aprotic solvents like dichloromethane (DCM), chloroform, or tetrahydrofuran (THF) are suitable for these reactions as they do not react with the acylating agents.
Experimental Protocol: N-Acetylation with Acetyl Chloride
This protocol describes a representative procedure for the N-acetylation of 2-(Tert-butoxy)-5-methylpyridin-4-amine.
Table 1: Reagents and Materials for N-Acetylation
Reagent/Material
Molecular Weight ( g/mol )
Amount (mmol)
Equivalents
2-(Tert-butoxy)-5-methylpyridin-4-amine
180.25
1.0
1.0
Acetyl chloride
78.50
1.1
1.1
Triethylamine (TEA)
101.19
1.5
1.5
Dichloromethane (DCM), anhydrous
84.93
10 mL
-
Step-by-Step Procedure:
To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(Tert-butoxy)-5-methylpyridin-4-amine (1.0 mmol) and anhydrous DCM (10 mL).
Cool the solution to 0 °C using an ice bath.
Add triethylamine (1.5 mmol) to the stirred solution.
Slowly add acetyl chloride (1.1 mmol) dropwise to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding water (10 mL).
Separate the organic layer and wash it with saturated aqueous sodium bicarbonate solution (2 x 10 mL) and brine (10 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes) to afford N-(2-(tert-butoxy)-5-methylpyridin-4-yl)acetamide.
Expected Characterization Data for N-(2-(tert-butoxy)-5-methylpyridin-4-yl)acetamide:
Application Note: Storage, Handling, and Synthetic Protocols for 2-(Tert-butoxy)-5-methylpyridin-4-amine
Executive Summary 2-(Tert-butoxy)-5-methylpyridin-4-amine (C10H16N2O) is a highly functionalized building block utilized in medicinal chemistry and advanced drug development. Its molecular architecture presents a dichoto...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-(Tert-butoxy)-5-methylpyridin-4-amine (C10H16N2O) is a highly functionalized building block utilized in medicinal chemistry and advanced drug development. Its molecular architecture presents a dichotomy of chemical reactivity: an electron-rich, basic aminopyridine core coupled with an acid-labile tert-butoxy ether. This application note outlines the physicochemical causality dictating its storage, establishes self-validating handling protocols, and provides a validated methodology for its use in palladium-catalyzed cross-coupling reactions.
Physicochemical Causality & Stability Profiling
To handle 2-(tert-butoxy)-5-methylpyridin-4-amine effectively, researchers must understand the conflicting stability profiles of its functional groups:
The Aminopyridine Core (Toxicity & Oxidation):
Aminopyridines are basic and highly nucleophilic. Biologically, they act as potent potassium channel blockers, making them notoriously potent neurotoxins and acute poisons (). Furthermore, the electron-rich nature of the 4-amino group, augmented by the electron-donating 5-methyl substituent, makes the pyridine ring susceptible to slow oxidation if exposed to ambient air and UV light over prolonged periods.
The Tert-Butoxy Ether (Acid Lability):
While the tert-butoxy group provides excellent steric shielding and lipophilicity—and is entirely stable to strongly basic or nucleophilic conditions—it is highly labile in the presence of strong acids. The cleavage occurs via a unimolecular SN1 mechanism: the ether oxygen is reversibly protonated, leading to the expulsion of a stable tert-butyl cation (which rapidly eliminates a proton to form isobutylene gas) and yielding the corresponding pyridinol (; ).
Quantitative Data & Safety Metrics
Property / Metric
Value / Guideline
Causality / Rationale
Molecular Weight
180.25 g/mol
Exact Mass: 180.126 Da.
Toxicity Class
Acute Toxin (H300/H311)
Aminopyridine core acts as a potent neurotoxin; fatal if swallowed or absorbed dermally ().
Storage Temp
2–8 °C
Refrigeration exponentially decreases the kinetics of oxidative degradation.
Incompatible Materials
Volatile Acids, Oxidizers
Acids trigger SN1 cleavage of the tert-butyl ether; oxidizers degrade the amine core.
Recommended PPE
Nitrile gloves, Fume Hood
Prevents fatal dermal absorption and inhalation of toxic dust ().
Storage & Handling Workflows
To maintain the integrity of the tert-butoxy group and ensure operator safety, the following self-validating storage and handling protocols must be strictly observed.
Storage Protocol
Atmosphere & Containment: Store the compound in an amber glass vial with a PTFE-lined cap. Backfill the vial with an inert gas (Argon or N2) prior to sealing to prevent oxidative degradation of the aminopyridine core.
Temperature: Maintain at 2–8 °C.
Segregation: The compound must be stored in a designated, locked cabinet labeled "HIGHLY ACUTE TOXIN" (). It must be strictly segregated from volatile acids (e.g., HCl, TFA, HBr) to prevent spontaneous SN1 cleavage of the tert-butoxy group.
Self-Validating Checkpoint: Before use, visually inspect the material. 2-(Tert-butoxy)-5-methylpyridin-4-amine should appear as an off-white to pale yellow powder. A color shift to dark brown indicates oxidative degradation, while a strong hydrocarbon odor (isobutylene) indicates acid-catalyzed ether cleavage.
Handling & Safety
PPE: Double-gloving with nitrile gloves is mandatory due to the high dermal toxicity of aminopyridines. Wear safety goggles and a chemically resistant lab coat.
Engineering Controls: All manipulations, including weighing and solvent dissolution, must be performed in a certified Class II chemical fume hood or an inert glovebox to prevent inhalation of toxic particulates ().
Figure 1: Storage triage and handling workflow for 2-(tert-butoxy)-5-methylpyridin-4-amine.
Aminopyridines are notoriously challenging substrates in Buchwald-Hartwig aminations. The bidentate nature of the aminopyridine can irreversibly chelate the palladium center, effectively poisoning the catalyst and shutting down the catalytic cycle (). To overcome this chelation effect, sterically demanding pre-catalysts (e.g., Pd-PEPPSI-IPentCl) or specific bidentate ligands like 1,3-bis(diphenylphosphino)propane (dppp) must be employed ().
Step-by-Step Methodology
Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk flask with 2-(tert-butoxy)-5-methylpyridin-4-amine (1.0 equiv), the desired aryl bromide (1.1 equiv), and sodium tert-butoxide (2.0 equiv).
Causality: NaOt-Bu is selected because it is sufficiently basic to deprotonate the amine for the catalytic cycle, but its non-nucleophilic, basic nature ensures the acid-labile tert-butoxy ether remains completely intact.
Catalyst Addition: Add Pd(OAc)2 (5 mol%) and dppp (10 mol%).
Causality: The dppp ligand forces a specific bite angle that prevents the formation of inactive bis(aminopyridine)palladium dead-end complexes ().
Solvent & Heating: Add anhydrous, degassed toluene (0.2 M). Seal the Schlenk flask, remove it from the glovebox, and heat the mixture to 80 °C for 14 hours behind a blast shield.
Self-Validating Checkpoint (LC-MS): Sample the reaction mixture and analyze via LC-MS (ESI+).
Success Indicator: Disappearance of the starting material mass ([M+H]^+^ = 181.1 m/z) and the appearance of the target coupled product mass.
Failure Indicator: Detection of a mass at 125.1 m/z ([M-56]^+^) indicates that the tert-butoxy group has been cleaved (loss of isobutylene). If this occurs, the solvent or the aryl halide was likely contaminated with acidic impurities, necessitating rigorous repurification of reagents before the next attempt.
Executive Summary The development of targeted therapeutics, particularly small-molecule kinase inhibitors, heavily relies on the precise construction of heteroaryl scaffolds. 2-(tert-Butoxy)-5-methylpyridin-4-amine is a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of targeted therapeutics, particularly small-molecule kinase inhibitors, heavily relies on the precise construction of heteroaryl scaffolds. 2-(tert-Butoxy)-5-methylpyridin-4-amine is a highly specialized, privileged building block utilized extensively in these discovery workflows. This application note details the stereoelectronic rationale, optimized quantitative parameters, and validated protocols for utilizing this compound as a primary nucleophile in Nucleophilic Aromatic Substitution (SNAr) reactions, followed by its strategic deprotection to reveal a pharmacologically active 2-pyridone motif.
Stereoelectronic Profiling & Reactivity Rationale
To achieve high-yielding SNAr couplings, the selection of the nucleophile is as critical as the electrophile. The structural features of 2-(tert-butoxy)-5-methylpyridin-4-amine are engineered to solve specific synthetic bottlenecks:
The tert-Butoxy Group (C2): Unprotected 2-pyridones (tautomers of 2-hydroxypyridines) present severe regioselectivity challenges during cross-coupling, often leading to intractable mixtures of N- and O-alkylated/arylated products. The tert-butoxy group acts as a robust, acid-labile masking agent[1]. Its extreme steric bulk effectively shields the pyridine nitrogen (N1), preventing unwanted N-arylation. Concurrently, its strong electron-donating resonance (+R) effect significantly increases the electron density of the ring, supercharging the nucleophilicity of the C4-amine.
The Methyl Group (C5): The C5-methyl substituent provides a dual function. Synthetically, its inductive (+I) effect further enhances the nucleophilicity of the adjacent C4-amine. Pharmacologically, it acts as a conformational lock, slightly restricting the rotation of the resulting secondary amine post-coupling, and frequently occupies a critical lipophilic pocket within the ATP-binding hinge region of target kinases.
The Primary Amine (C4): Positioned para to the tert-butoxy group, this amine serves as the exclusive nucleophilic center for attacking activated electrophiles (e.g., chloropyrimidines)[2].
Experimental Workflows & Methodologies
The following self-validating protocols describe the SNAr coupling of 2-(tert-butoxy)-5-methylpyridin-4-amine with a generic activated electrophile (2,4-dichloropyrimidine), followed by the global deprotection step.
Protocol A: SNAr Coupling with 2,4-Dichloropyrimidine
This protocol leverages the differential reactivity of the C4 and C2 positions of 2,4-dichloropyrimidine, directing the nucleophilic attack exclusively to the C4 position.
Isopropanol (iPrOH) (0.2 M relative to nucleophile)
Step-by-Step Methodology:
Reactor Charging: To an oven-dried, argon-purged reaction vessel, add 2-(tert-butoxy)-5-methylpyridin-4-amine and 2,4-dichloropyrimidine.
Solvent & Base Addition: Suspend the solids in anhydrous iPrOH. Add DIPEA dropwise at room temperature. The use of DIPEA (a non-nucleophilic base) neutralizes the HCl byproduct without competing for the electrophile[2].
Thermal Activation: Heat the reaction mixture to 80 °C under continuous stirring.
Reaction Monitoring (Self-Validation): After 4 hours, sample 10 µL of the mixture, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. The reaction is deemed complete when the nucleophile peak (m/z [M+H]+ = 181.1) is consumed, and the product mass (m/z [M+H]+ = 293.1) is dominant.
Workup: Cool the mixture to room temperature. Concentrate the solvent in vacuo. Partition the crude residue between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO3. Extract the aqueous layer twice with EtOAc.
Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and purify via flash chromatography (Hexanes/EtOAc gradient) to isolate the coupled intermediate.
Protocol B: Acidic Cleavage of the tert-Butyl Ether
The tert-butyl group is highly stable to basic SNAr conditions but is readily cleaved under acidic conditions via an E1-type elimination, releasing isobutene gas and revealing the 2-pyridone[1].
Reagents:
Coupled Intermediate from Protocol A (1.0 equiv)
Trifluoroacetic Acid (TFA) (20.0 equiv)
Dichloromethane (DCM) (0.1 M)
Step-by-Step Methodology:
Preparation: Dissolve the coupled intermediate in anhydrous DCM at 0 °C.
Acid Addition: Add TFA dropwise to the cooled solution to prevent uncontrolled exotherms.
Cleavage: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. The evolution of isobutene gas serves as a visual indicator of reaction progress.
Isolation: Concentrate the mixture in vacuo to remove DCM and excess TFA. Triturate the resulting crude oil with cold diethyl ether to precipitate the final 2-pyridone product as a TFA salt. Filter and dry under high vacuum.
Quantitative Data: SNAr Condition Optimization
To ensure maximum synthetic efficiency, various conditions for the SNAr coupling (Protocol A) were evaluated. The table below summarizes the causality between solvent/base selection and overall yield.
Entry
Solvent
Base
Temperature (°C)
Time (h)
Isolated Yield (%)
Mechanistic Observation
1
THF
Triethylamine
65 (Reflux)
12
45%
Low conversion; insufficient thermal energy for SNAr.
2
DMF
K2CO3
80
8
62%
Moderate yield; heterogeneous base limits reaction kinetics.
3
iPrOH
DIPEA
80
4
88%
Optimal; polar protic solvent stabilizes the Meisenheimer transition state.
4
n-BuOH
DIPEA
120
2
55%
Degradation observed; thermal decomposition of the tert-butyl ether.
Mechanistic Pathway Visualization
The following diagram illustrates the logical progression from the initial SNAr coupling through the final acidic deprotection, highlighting the strategic role of the tert-butoxy group.
Fig 1: SNAr coupling and acidic deprotection workflow yielding a 2-pyridone kinase inhibitor.
References
Greene's Protective Groups in Organic Synthesis, Fourth Edition
Source: John Wiley & Sons
URL:[Link]
Recent Advances in Pyrimidine-Based Drugs
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Technical Support Center: Navigating Solubility Challenges with 2-(Tert-butoxy)-5-methylpyridin-4-amine
Welcome to our dedicated technical support center for 2-(Tert-butoxy)-5-methylpyridin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to our dedicated technical support center for 2-(Tert-butoxy)-5-methylpyridin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for common solubility issues encountered during experimentation. We understand that achieving and maintaining the desired concentration in solution is critical for the success of your research. This resource combines in-depth technical knowledge with field-proven insights to help you overcome these challenges.
Frequently Asked Questions (FAQs)
Here we address the most common questions regarding the handling and solubility of 2-(Tert-butoxy)-5-methylpyridin-4-amine.
Q1: What are the general solubility characteristics of 2-(Tert-butoxy)-5-methylpyridin-4-amine?
A1: 2-(Tert-butoxy)-5-methylpyridin-4-amine is an organic compound with a mixed polarity. Its structure includes a pyridine ring and an amine group, which are polar and capable of hydrogen bonding, and a non-polar tert-butoxy and a methyl group, which are hydrophobic.[1][2] This combination results in limited solubility in aqueous solutions and a preference for organic solvents. Generally, it is expected to be soluble in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[2]
Q2: I'm observing precipitation when I dilute my DMSO stock solution with an aqueous buffer. What is happening?
A2: This phenomenon is known as antisolvent precipitation.[3] 2-(Tert-butoxy)-5-methylpyridin-4-amine is likely highly soluble in your DMSO stock. However, when this stock is introduced into an aqueous buffer (the "antisolvent"), the overall polarity of the solvent system changes dramatically. The compound's poor aqueous solubility causes it to crash out of the solution, leading to the observed precipitate.
Q3: Can I use pH adjustment to improve the aqueous solubility of 2-(Tert-butoxy)-5-methylpyridin-4-amine?
A3: Yes, pH modification is a highly effective strategy. As a pyridine derivative with a basic amino group, 2-(Tert-butoxy)-5-methylpyridin-4-amine can be protonated in acidic conditions to form a more soluble salt.[4] Lowering the pH of your aqueous solution should increase the solubility of the compound. However, it is crucial to ensure the stability of your compound at the new pH and its compatibility with your experimental system.[4]
Q4: Is it advisable to heat the mixture to dissolve the compound?
A4: Heating can be an effective method to increase the solubility of many solid compounds.[2] However, this should be done with caution. It is essential to know the thermal stability of 2-(Tert-butoxy)-5-methylpyridin-4-amine to avoid degradation. Always start with gentle warming and monitor for any signs of decomposition. Also, be aware that a solution prepared at a higher temperature may become supersaturated and precipitate upon cooling to room temperature.
Troubleshooting Guide: Step-by-Step Solutions for Solubility Issues
This section provides a systematic approach to resolving common solubility problems you may encounter in the lab.
Problem 1: The compound fails to dissolve in the initial solvent.
This is a common first hurdle. The following workflow will guide you through a logical troubleshooting process.
Caption: A workflow for troubleshooting initial dissolution issues.
Step-by-Step Guidance:
Verify Compound Integrity: Ensure the compound is what it is supposed to be and that its purity is acceptable. Impurities can sometimes affect solubility.
Solvent Selection: The "like dissolves like" principle is paramount.[2] Based on the structure of 2-(Tert-butoxy)-5-methylpyridin-4-amine, polar aprotic solvents are a good starting point. Consult the table below for guidance.
Optimize Physical Conditions:
Sonication: Use a sonicator to provide mechanical energy to break down solid aggregates and enhance dissolution.
Gentle Heating: Carefully warm the solvent to increase the kinetic energy of the system, which can significantly improve solubility.[2]
Stirring and Time: Ensure vigorous stirring for an adequate amount of time, as dissolution can be a slow process.
Co-Solvent Systems: If a single solvent is ineffective, a co-solvent system can be employed.[5] This involves using a mixture of a "good" solvent (where the compound is soluble) and a "poor" solvent to fine-tune the polarity of the system.
Problem 2: The compound precipitates out of solution after initial dissolution.
This often occurs when the solution is supersaturated or when there is a change in conditions (e.g., temperature, addition of another reagent).
Caption: Troubleshooting precipitation from a prepared solution.
Step-by-Step Guidance:
Temperature Control: If the compound was dissolved with heating, it may precipitate upon cooling. Try to maintain the temperature of the solution, if your experimental setup allows.
Gradual Dilution: When diluting a stock solution into an aqueous buffer, add the buffer to the stock solution dropwise while vortexing. This gradual change in solvent polarity can help prevent precipitation.[3]
pH Stability: Ensure the pH of your final solution is stable and appropriate for maintaining the solubility of the protonated form of the compound if you are using pH modification. Buffering the solution can help.[4]
Co-solvents and Surfactants: Incorporating a small amount of a biocompatible co-solvent (e.g., ethanol, PEG-400) or a surfactant (e.g., Tween-80) in your final aqueous solution can help to keep the compound solubilized.[5][6]
Lower the Concentration: Your target concentration might be above the compound's thermodynamic solubility limit in the final solvent system. Try working with a lower final concentration.[3]
Data & Protocols
Qualitative Solubility Guidance
Solvent Class
Representative Solvents
Expected Qualitative Solubility
Rationale
Polar Aprotic
DMSO, DMF, Acetonitrile
Soluble to Highly Soluble
These solvents can effectively solvate the polar pyridine and amine functionalities.[2]
Polar Protic
Methanol, Ethanol
Moderately Soluble
Can act as both hydrogen bond donors and acceptors, but the hydrophobic tert-butoxy group may limit solubility compared to polar aprotic solvents.[1]
Non-Polar
Hexane, Toluene
Sparingly Soluble to Insoluble
The overall polarity of the molecule is too high for significant interaction with non-polar solvents.
Aqueous
Water, Buffers
Sparingly Soluble to Insoluble
The large hydrophobic tert-butoxy and methyl groups hinder dissolution in water.[1]
Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
This protocol provides a standard procedure for preparing a stock solution of 2-(Tert-butoxy)-5-methylpyridin-4-amine.
For a 10 mM (0.010 mol/L) solution in 10 mL (0.010 L):
Mass (g) = 0.010 mol/L * 0.010 L * 180.25 g/mol = 0.018025 g = 18.025 mg
Weigh the compound: Accurately weigh out the calculated mass of 2-(Tert-butoxy)-5-methylpyridin-4-amine on an analytical balance.
Dissolution:
Transfer the weighed compound into the volumetric flask.
Add a portion of DMSO (approximately half the final volume).
Vortex thoroughly to dissolve the compound. If necessary, use a sonicator for a few minutes to aid dissolution.
Bring to final volume: Once the solid is completely dissolved, add DMSO to the volumetric flask until the bottom of the meniscus reaches the calibration mark.
Homogenize: Cap the flask and invert it several times to ensure the solution is homogeneous.
Storage: Store the stock solution in a tightly sealed vial, protected from light and moisture, at an appropriate temperature (e.g., -20°C or -80°C) as recommended for the compound's stability.
Protocol 2: Improving Aqueous Solubility using pH Adjustment
This protocol describes a general method for increasing the solubility of 2-(Tert-butoxy)-5-methylpyridin-4-amine in an aqueous buffer by lowering the pH.
Materials:
2-(Tert-butoxy)-5-methylpyridin-4-amine (solid)
Aqueous buffer of choice (e.g., phosphate or citrate buffer)
1 M Hydrochloric Acid (HCl)
pH meter
Stir plate and stir bar
Procedure:
Suspend the compound: Add the desired amount of 2-(Tert-butoxy)-5-methylpyridin-4-amine to the aqueous buffer. A suspension or cloudy mixture is expected.
Monitor pH: Place the suspension on a stir plate and insert a calibrated pH probe.
Acidify the solution: While stirring, add 1 M HCl dropwise to the suspension.
Observe dissolution: Monitor the solution for clarity. As the pH decreases, the compound should begin to dissolve as it forms a more soluble salt.
Target pH: Continue adding acid until the compound is fully dissolved. Record the final pH.
pH Readjustment (Optional): If a specific final pH is required for your experiment, you may need to carefully adjust it back up with a suitable base, but be aware that this may cause the compound to precipitate if you go above its pKa.
Filtration: It is good practice to filter the final solution through a 0.22 µm filter to remove any undissolved particulates.
Note: Always perform a small-scale pilot experiment to determine the optimal pH for your desired concentration and to ensure the compound is stable under these conditions.
Visualizing the Effect of pH on Solubility
The basicity of the amino group on the pyridine ring is key to understanding its pH-dependent solubility. In acidic conditions, this nitrogen atom can be protonated, leading to the formation of a positively charged pyridinium ion. This ionic species has significantly greater solubility in polar solvents like water compared to the neutral form.
Caption: The equilibrium between the protonated and neutral forms of an aminopyridine derivative.
References
PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]
Patel, K., & Patel, N. (2023). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Journal of Drug Delivery and Therapeutics, 13(5), 134-143.
ResearchGate. (2016, January 9). How to prepare and store Amino acid stock solution? Retrieved from [Link]
Pion Inc. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds. Retrieved from [Link]
JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]
PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]
Shah, V. P., et al. (2014). Impact of Gastric pH Variations on the Release of Amorphous Solid Dispersion Formulations Containing a Weakly Basic Drug and Enteric Polymers. Molecular Pharmaceutics, 11(12), 4349–4357.
Cheméo. (n.d.). Chemical Properties of 4-Amino-2-chloropyridine (CAS 14432-12-3). Retrieved from [Link]
Khandebharad, A. U., et al. (2020). Solvent in Solute System for the Synthesis of Highly Substituted Pyridine by Using Choline Hydroxide and Water.
Google Patents. (1998). US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions.
U.S. Environmental Protection Agency. (n.d.). 4-Amino-2-oxo-1,2-dihydropyridine-3-carboxylic acid Properties. Retrieved from [Link]
Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]
Organic Syntheses. (n.d.). 5-methyl-2,2'-bipyridine. Retrieved from [Link]
ResearchGate. (2025, December 12). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Retrieved from [Link]
Wang, M., et al. (2013). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). Journal of Medicinal Chemistry, 56(17), 6841–6853.
Stella, V. J. (2012). Development of a precipitation-resistant solution formulation to increase in vivo exposure of a poorly water-soluble compound. Journal of Pharmaceutical Sciences, 101(8), 2785-2794.
ACS Green Chemistry Institute Pharmaceutical Roundtable. (2016, February 12). MedChem Tips and Tricks. Retrieved from [Link]
PubChem. (n.d.). 2-Chloro-5-methylpyridin-4-amine. Retrieved from [Link]
Laramée-Milette, B., et al. (2015). Simple Solubilization of the Traditional 2,2′:6′,2′′-Terpyridine Ligand in Organic Solvents by Substitution with 4,4′′-Di-tert-butyl Groups. Synthesis, 47(19), 2954-2960.
Dudley, G. B., & Chi, F. (2024). Polysubstituted Pyridines from 1,4-Oxazinone Precursors. The Journal of Organic Chemistry.
ResearchGate. (2022, September 5). How to prevent precipitation of Purine/Pyrimidine in solution at pH 7.0? Retrieved from [Link]
Watson, A. J. B., et al. (2012). Evaluation of Alternative Solvents in Common Amide Coupling Reactions: Replacement of Dichloromethane and N,N-Dimethylformamide. Green Chemistry, 14(11), 3020-3026.
Young, C. L. (Ed.). (1985). Solubility Data Series, Cumulative Index, Volumes 1-18. Pergamon Press.
Google Patents. (1994). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.
Al-Ghazawi, M., et al. (2021). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. Journal of Drug Delivery Science and Technology, 66, 102674.
Stability of tert-butoxy group on 2-(Tert-butoxy)-5-methylpyridin-4-amine in acidic conditions
[1] Executive Summary & Chemical Context[2][3][4][5][6][7][8] Molecule: 2-(tert-butoxy)-5-methylpyridin-4-amine Core Challenge: The tert-butoxy group attached to the pyridine ring is an acid-labile functionality .[1] Whi...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary & Chemical Context[2][3][4][5][6][7][8]
Molecule: 2-(tert-butoxy)-5-methylpyridin-4-amine
Core Challenge: The tert-butoxy group attached to the pyridine ring is an acid-labile functionality .[1] While the 4-amino group imparts significant basicity to the ring (making salt formation desirable for solubility), the tert-butyl ether is prone to acid-catalyzed cleavage.[1]
This guide addresses the "chemical tension" between the basic amine and the fragile ether. In acidic media, this molecule faces a bifurcation point: it will either form a stable salt or degrade into the corresponding 2-pyridone.
Acid Stability Profile (Critical Data)
The following table summarizes the stability of the tert-butoxy group under common laboratory conditions. Use this to select the appropriate solvent system for your application.
) is a strong electron donor.[1] It increases the electron density of the pyridine ring, making the ring nitrogen the primary site of protonation (). However, once the ring nitrogen is protonated, the tert-butoxy oxygen can still be protonated in strong acid equilibrium, triggering E1 elimination.
Mechanistic Insight: Why Degradation Occurs[1]
Understanding the degradation pathway is essential for troubleshooting. The cleavage is driven by the stability of the leaving tert-butyl cation (E1 mechanism) or nucleophilic attack (SN1-like) in aqueous media.[1]
Pathway Diagram (Graphviz)[1]
Caption: Figure 1. The acid-catalyzed degradation pathway. While the N-protonated salt is the kinetic product, equilibrium allows access to the O-protonated state, leading to irreversible cleavage.
Troubleshooting Guides (FAQ)
Scenario A: "I see a new peak at [M-56] in my LC-MS."
Diagnosis: You have cleaved the tert-butyl group.
The Chemistry: The mass difference of 56 Da corresponds to the loss of isobutylene (
). The remaining mass is the 2-hydroxypyridine (which tautomerizes to 2-pyridone).[1]
Fix: Check your mobile phase. Are you using 0.1% TFA? Switch to 0.1% Formic Acid or Ammonium Acetate (pH 4.5–5.0) to minimize on-column degradation.
Scenario B: "I need to make the HCl salt for solubility."
Diagnosis: Aqueous HCl is hydrolyzing the ether.
The Chemistry: Water is a nucleophile that facilitates the substitution reaction at the 2-position.
Fix: Use Protocol 1 (Anhydrous Salt Formation) below. You must exclude water to prevent hydrolysis and rely on the kinetic stability of the ether in cold, non-polar solvents.
Scenario C: "The product turned into a solid that doesn't dissolve in organic solvents."
Diagnosis: You likely formed the 2-pyridone.
The Chemistry: 2-Pyridones are effectively cyclic amides (lactams).[1] They have high melting points and poor solubility in non-polar organic solvents compared to the parent ether.
Fix: There is no recovery from this. You must re-synthesize or re-purchase the material.
Validated Experimental Protocols
Protocol 1: Safe Preparation of the Hydrochloride Salt
Use this protocol if you must isolate the salt form without degrading the ether.
Dissolution: Dissolve 1.0 equivalent of 2-(tert-butoxy)-5-methylpyridin-4-amine in anhydrous Diethyl Ether or MTBE (approx. 10 mL/g).
Cooling: Cool the solution to 0°C in an ice bath.
Acid Addition: Slowly add 1.0 equivalent of 4M HCl in Dioxane (anhydrous) dropwise.
Critical: Do not use aqueous HCl. Do not use excess acid (stop exactly at 1.0 eq).
Precipitation: A white solid (the salt) should precipitate immediately.
Filtration: Filter the solid rapidly under a stream of dry nitrogen.
Drying: Dry under high vacuum at room temperature. Do not heat.
Protocol 2: Controlled Deprotection (If removal is intended)
Use this protocol if you want to convert the ether to the pyridone intentionally.
Solvent: Dissolve the substrate in DCM (Dichloromethane).
Reagent: Add TFA (Trifluoroacetic acid) to a final concentration of 20-50% v/v.
Reaction: Stir at Room Temperature for 1–2 hours. Monitor by LC-MS for the disappearance of the starting material and appearance of the [M-56] peak.
Workup: Concentrate in vacuo. The residue will be the TFA salt of the 2-pyridone.
References
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (See sections on tert-butyl ethers and their cleavage profile). [1]
BenchChem Technical Support. (2025). Cleavage of tert-butyl esters and ethers in acidic conditions. (General reference for acid lability of t-butyl groups).
Spitzner, R. (2001). Pyridine N-oxides and their derivatives: Synthesis and stability. (Context for 2-substituted pyridine hydrolysis).
La, M. T., & Kim, H. K. (2018). A fast and practical synthesis of tert-butyl esters from 2-tert-butoxypyridine using boron trifluoride[1][2]·diethyl etherate.[3][4] Tetrahedron Letters. (Demonstrates the utility of the 2-tBu group as a transferable agent, confirming its lability).
Advanced Technical Support Center: Minimizing Side Reactions in 2-(Tert-butoxy)-5-methylpyridin-4-amine Synthesis
Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I frequently consult on the chemoselectivity challenges inherent in functionalizing aminopyridines.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I frequently consult on the chemoselectivity challenges inherent in functionalizing aminopyridines. The synthesis of 2-(tert-butoxy)-5-methylpyridin-4-amine from its standard precursor, 2-chloro-5-methylpyridin-4-amine, presents a classic kinetic competition.
The goal is to drive the nucleophilic aromatic substitution (S_NAr) or Buchwald-Hartwig cross-coupling toward O-alkylation while actively suppressing competitive N-arylation, base-driven hydrolysis, and acid-catalyzed product degradation. This guide provides field-proven causality, troubleshooting frameworks, and a self-validating protocol to ensure high-yield synthesis.
Reaction Pathway & Chemoselectivity Mapping
Before troubleshooting, it is critical to map the mechanistic divergence points in your reaction. The diagram below illustrates how environmental factors (moisture, catalyst choice, and pH) dictate the fate of the 2-chloro-5-methylpyridin-4-amine starting material, which is typically derived from the hydrogenation of 2-chloro-5-methyl-4-nitro-pyridine-1-oxide[1].
Reaction pathways and side reactions in 2-(tert-butoxy)-5-methylpyridin-4-amine synthesis.
Troubleshooting Guides & FAQs
Q1: Why is my reaction yielding massive amounts of 4-amino-5-methylpyridin-2(1H)-one instead of the desired tert-butoxy ether?
The Causality: Potassium tert-butoxide (KOtBu) is highly hygroscopic. If your reagent or solvent has absorbed atmospheric moisture, the water reacts with the alkoxide to form potassium hydroxide (KOH). Hydroxide is a vastly superior nucleophile compared to the sterically hindered tert-butoxide. The resulting S_NAr yields the 2-hydroxy intermediate, which rapidly tautomerizes to the highly stable 4-amino-5-methylpyridin-2(1H)-one—a known intermediate in the synthesis of drugs like finerenone[2].
The Fix: Switch to sublimed, glovebox-stored KOtBu. Use anhydrous solvents (Karl Fischer titration < 50 ppm H₂O).
Q2: My LC-MS shows a high molecular weight impurity corresponding to a bis-pyridylamine dimer. How do I suppress the reactivity of the 4-amino group?
The Causality: The primary amine at position 4 can act as a competing nucleophile. If you are using a Palladium-catalyzed Buchwald-Hartwig approach, primary amines readily coordinate to the transition metal, often outcompeting bulky alkoxides for the electrophilic carbon[3]. Even the choice of base in these catalytic cycles heavily dictates the product distribution[4].
The Fix: Abandon the transition metal catalyst. Because the pyridine ring is electron-deficient, a thermal S_NAr approach in neat tert-butanol with an excess of KOtBu is highly effective. The massive concentration of the alkoxide kinetically overwhelms the less nucleophilic, aniline-like 4-amino group.
Q3: My in-process LC-MS shows 100% conversion to the desired product, but I lose it entirely during silica gel chromatography. What is happening?
The Causality: Tert-butyl ethers attached to electron-deficient heterocyclic rings are notoriously sensitive to acid-catalyzed cleavage (deprotection). Standard silica gel possesses slightly acidic silanol groups. During chromatography, these acidic sites protonate the pyridine nitrogen, facilitating the elimination of isobutylene and reverting your product back to the pyridone[2].
The Fix: Pre-treat your silica gel with 1-2% triethylamine (Et₃N) to neutralize acidic sites, or switch entirely to basic alumina for purification.
The table below summarizes the empirical product distributions observed under various conditions, highlighting the extreme sensitivity of this synthesis to moisture and catalyst choice.
Reaction Condition
Conversion (%)
Desired Product (%)
Pyridone Byproduct (%)
Dimer Byproduct (%)
KOtBu (1.5 eq), Toluene, 100°C, 12h
85
45
15
25
KOtBu (3.0 eq), neat t-BuOH, 80°C, 24h
>99
92
<2
<5
KOtBu (1.5 eq) + 1% H₂O, t-BuOH, 80°C
95
12
83
<1
Pd(OAc)₂, BrettPhos, KOtBu, Dioxane, 90°C
>99
88
<2
10
Self-Validating Standard Operating Procedure (SOP)
To ensure scientific integrity, the following thermal S_NAr protocol is designed as a self-validating system. Each step includes a causality explanation and a verification checkpoint.
Step 1: Reagent Preparation & Inertion
Action: Inside an argon-filled glovebox, charge a heavy-walled pressure tube with 2-chloro-5-methylpyridin-4-amine (1.0 equiv) and sublimed KOtBu (3.0 equiv). Suspend in anhydrous tert-butanol (0.5 M).
Causality: Sublimed KOtBu guarantees the absence of KOH, preventing the hydrolysis side-reaction[2]. Neat tert-butanol acts as both solvent and a buffer to regenerate the alkoxide nucleophile.
Self-Validation Checkpoint: Take a 10 µL aliquot of the solvent/base mixture and test with a moisture-sensitive indicator (or Karl Fischer). It must read < 50 ppm H₂O before adding the starting material.
Step 2: Thermal S_NAr Execution
Action: Seal the tube, remove it from the glovebox, and heat to 80°C behind a blast shield for 24 hours.
Causality: Heating provides the activation energy required for the bulky alkoxide to attack the S_NAr trajectory without needing a Pd-catalyst, thereby avoiding Pd-mediated N-arylation of the primary amine[3].
Self-Validation Checkpoint: Withdraw an aliquot at 12 hours. Crucial: Quench the aliquot in basic methanol (containing 0.1% Et₃N), NOT acidic water. Acidic LC-MS mobile phases will artificially cleave the product, giving a false-positive reading for the pyridone byproduct.
Step 3: Alkaline Workup
Action: Cool the reaction to room temperature. Dilute with ethyl acetate (EtOAc) and wash with a 5% aqueous NaHCO₃ solution (pH ~8). Extract the aqueous layer twice with EtOAc. Dry organics over Na₂SO₄.
Causality: Maintaining a slightly alkaline pH during the aqueous wash prevents the acid-catalyzed elimination of isobutylene from the newly formed tert-butyl ether.
Self-Validation Checkpoint: Test the aqueous wash with pH paper. If the pH drops below 7, immediately add saturated NaHCO₃ to the separatory funnel.
Step 4: Deactivated Chromatography
Action: Concentrate the organic layer under reduced pressure. Purify via flash chromatography using basic alumina (Eluent: Hexanes/EtOAc gradient).
Causality: Basic alumina lacks the acidic silanol groups present in standard silica, ensuring the tert-butyl ether remains intact during purification.
Self-Validation Checkpoint: Isolate the product and run a ¹H-NMR. You must observe a sharp, 9-proton singlet near 1.5 ppm, confirming the structural integrity of the tert-butoxy group.
References
1. PubChem: 2-Chloro-5-methylpyridin-4-amine | C6H7ClN2 | CID 12643706. Source: nih.gov. URL:
2.[1] ChemicalBook: 2-chloro-5-methylpyridin-4-amine | 79055-62-2. Source: chemicalbook.com. URL:
3.[2] Google Patents: WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h). Source: google.com. URL:
4.[4] NIH: Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Source: nih.gov. URL:
5.[3] ACS Publications: Selective Pd-Catalyzed Monoarylation of Small Primary Alkyl Amines through Backbone-Modification in Ylide-Functionalized Phosphines (YPhos). Source: acs.org. URL:
Technical Support Center: Catalytic Optimization for 2-(Tert-butoxy)-5-methylpyridin-4-amine
Case ID: OPT-PYR-4AM Status: Active Subject: Troubleshooting & Optimization of Buchwald-Hartwig Couplings for Sterically Hindered Aminopyridines Executive Summary & System Architecture Welcome to the Technical Support Ce...
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: OPT-PYR-4AM
Status: Active
Subject: Troubleshooting & Optimization of Buchwald-Hartwig Couplings for Sterically Hindered Aminopyridines
Executive Summary & System Architecture
Welcome to the Technical Support Center. This guide addresses the catalytic coupling of 2-(Tert-butoxy)-5-methylpyridin-4-amine , a challenging nucleophile due to the steric hindrance of the C5-methyl group and the potential lability of the C2-tert-butoxy moiety.
Our optimization protocol moves away from "trial-and-error" screening toward a mechanistically grounded selection process . The core challenge here is balancing the activation of the hindered amine while preventing the acid-catalyzed cleavage of the tert-butyl ether (which generates the pyridone impurity).
The Core Challenge: Sterics vs. Stability
Steric Hindrance: The C5-methyl group inhibits the approach of the amine to the Pd(II) center.
Catalyst Poisoning: The pyridine nitrogen can competitively bind to Palladium, shutting down the cycle.
Substrate Lability: The tert-butoxy group is stable to base but highly sensitive to Lewis acids or high thermal stress, leading to isobutylene extrusion.
Decision Logic & Optimization Pathway
The following decision tree illustrates the logic flow for selecting reaction conditions based on failure modes.
Figure 1: Diagnostic logic flow for troubleshooting coupling failures.
Critical Parameter Analysis (The "Why" Behind the Protocol)
A. Ligand Selection: The "G4" Advantage
Standard Pd sources like Pd₂(dba)₃ often fail with aminopyridines because the induction period allows the pyridine nitrogen to sequester the Pd before the active catalytic species forms.
Recommendation: Use BrettPhos Pd G4 or RuPhos Pd G4 .
Mechanism: The G4 precatalyst contains a pre-formed Pd(0)-ligand complex. Upon exposure to base, it releases the active mono-ligated Pd(0) species immediately, bypassing the induction period and outcompeting pyridine coordination [1].
B. Base & Solvent Matrix
The tert-butoxy group is the weak link. Strong bases at high temperatures can promote elimination.
Standard (Risky): NaOtBu in Toluene at 100°C (High risk of ether cleavage).
Optimized (Safe):Cs₂CO₃ or K₃PO₄ in 1,4-Dioxane or t-Amyl Alcohol at 60–80°C.
Why: Carbonate bases are milder and less likely to promote E2 elimination of the tert-butyl group. t-Amyl alcohol helps solubilize the inorganic base, increasing the effective concentration without requiring high heat [2].
Troubleshooting Guide & FAQs
This section addresses specific user scenarios encountered during the coupling of 2-(tert-butoxy)-5-methylpyridin-4-amine.
Q1: I see full consumption of the aryl halide, but the major product is the protodehalogenated arene (reduction). Why?
Diagnosis: The catalytic cycle is stalling at the oxidative addition stage or transmetallation, leading to
-hydride elimination or H-abstraction from the solvent.
Corrective Action:
Switch Solvent: If using THF or isopropanol, switch to Toluene or Dioxane . Ethers/alcohols are H-atom sources.
Increase Catalyst Loading: The amine is likely inhibiting the catalyst. Increase Pd loading to 2–3 mol%.
Ligand Swap: Switch to BrettPhos . Its bulk prevents the formation of inactive Pd-bis(amine) complexes.
Q2: My LCMS shows a peak with mass [M-56]. What is this?
Diagnosis: This is the loss of the tert-butyl group (isobutylene extrusion), resulting in the 2-pyridone byproduct.
Corrective Action:
Lower Temperature: Decrease reaction temperature by 20°C.
Change Base: Switch from NaOtBu to K₃PO₄ (anhydrous).
Acid Scavenging: Ensure your aryl halide does not hydrolyze to release acid (HX), which catalyzes this cleavage. Add 4Å molecular sieves.
Q3: The reaction turns black and precipitates Pd black immediately.
Diagnosis: Ligand dissociation. The pyridine substrate is displacing the phosphine ligand, causing the Pd to aggregate.
Corrective Action:
Use Precatalysts: Do not mix Pd(OAc)₂ + Ligand in situ. Use BrettPhos Pd G4 isolated precatalyst.
Ligand Excess: Add 1-2 mol% extra free ligand relative to the Pd source to shift the equilibrium toward the active catalyst.
Standard Operating Procedure (The "Golden Protocol")
This protocol is designed to be self-validating . If the color change described in Step 3 does not occur, do not proceed to heating; the catalyst has not activated.
Charge Solids: In a glovebox or under active N₂ flow, add the Aryl Halide, Aminopyridine, Cs₂CO₃, and BrettPhos Pd G4 to a reaction vial equipped with a stir bar.
Activation Check (Self-Validation): Stir at room temperature for 5 minutes. The solution should turn from pale yellow/orange to a distinct homogeneous color (often darker orange/red depending on the specific aryl halide). If the solution remains a suspension of black particles, oxygen ingress has occurred. Abort and degas.
Reaction: Seal the vial and heat to 80°C for 4–16 hours.
Workup: Cool to RT. Filter through a pad of Celite eluting with EtOAc. Concentrate and purify via flash chromatography (Note: Use 1% Et₃N in the eluent to protect the tert-butoxy group on silica).
Comparative Data: Ligand Performance
Ligand System
Yield (%)
Purity
Notes
Pd(OAc)₂ / BINAP
15%
Low
Significant catalyst poisoning observed.
Pd₂(dba)₃ / Xantphos
45%
Med
Good for simple pyridines, struggles with C5-methyl steric clash.
RuPhos Pd G3
78%
High
Excellent reactivity, but some de-tert-butylation at >90°C.
BrettPhos Pd G4
92%
High
Optimal. Best handling of primary amine + sterics.
Mechanistic Visualization
The following diagram details the catalytic cycle with specific failure points for this substrate.
Figure 2: Catalytic cycle highlighting specific failure points for aminopyridine coupling.
References
Bruno, N. C., et al. (2013). Design and Preparation of New Palladium Precatalysts for C–N Cross-Coupling Reactions. Chemical Science. [Link]
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. [Link]
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.[3] (Reference for t-Butyl ether stability). [Link]
Technical Support Center: Purification of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Introduction: The Stability Paradox 2-(Tert-butoxy)-5-methylpyridin-4-amine is a specialized intermediate often used as a "masked" pyridone or a lipophilic scaffold in medicinal chemistry. Its purification presents a uni...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Stability Paradox
2-(Tert-butoxy)-5-methylpyridin-4-amine is a specialized intermediate often used as a "masked" pyridone or a lipophilic scaffold in medicinal chemistry. Its purification presents a unique stability paradox :
Basicity: The C4-amino group (
) and the pyridine nitrogen make the molecule basic, suggesting acid-base extraction as a viable purification method.
Acid Lability: The tert-butyl ether at the C2 position is highly sensitive to Brønsted acids. Protonation of the pyridine nitrogen or the ether oxygen facilitates an E1-type elimination of isobutylene, irreversibly collapsing the molecule into 4-amino-5-methylpyridin-2(1H)-one (the "Pyridone Impurity").
This guide provides troubleshooting workflows designed to navigate this instability while effectively removing common impurities like unreacted 2-chloro-5-methylpyridin-4-amine (starting material) and residual reagents.
Module 1: Diagnostic & Impurity Profiling (FAQ)
Q1: My LC-MS spectrum shows a dominant peak with a mass loss of 56 Da (
). What is happening?Diagnosis: You are observing the Isobutylene Elimination pathway.
Cause: The sample was likely exposed to acidic conditions (pH < 4) or high thermal stress during workup/storage. The mass loss of 56 Da corresponds to the loss of isobutylene (
), yielding the Pyridone Impurity.
Immediate Action: Check the pH of your aqueous workup. If you used HCl or unbuffered silica gel, the degradation has likely occurred.
Prevention: Maintain pH > 8 during all aqueous washes. Avoid heating above 40°C in the presence of any protic solvents.
Q2: The product contains a persistent impurity (~5-10%) that co-elutes on TLC. It is not the Pyridone.Diagnosis: This is likely the Starting Material (SM) , 2-chloro-5-methylpyridin-4-amine.
Mechanism: In the
synthesis (reaction of the chloro-precursor with ), conversion is rarely 100% without forcing conditions that degrade the product. The chloro-substituent and the tert-butoxy group have similar polarities on standard silica, making separation difficult.
Solution: Do not rely on standard flash chromatography. See Protocol B (Chemoselective Scavenging) below.
Q3: My isolated solid is turning from off-white to yellow/brown upon storage.Diagnosis: Oxidative instability or trace acid residue.
Cause: Aminopyridines are electron-rich and prone to N-oxide formation or polymerization if trace acids are present (autocatalytic degradation).
Action: Store under Argon/Nitrogen at -20°C. Ensure the final drying step removed all traces of chlorinated solvents, which can degrade to release HCl over time.
Module 2: Purification Protocols
Protocol A: The "Buffered" Workup (Essential)
Standard aqueous workups often induce degradation. Use this buffered protocol to quench the reaction mixture (typically KOtBu in THF/Toluene).
Cooling: Cool the reaction mixture to 0°C.
Quench: Slowly add 0.5 M NaHCO₃ (aq) or Saturated NH₄Cl (aq) adjusted to pH 8 with dilute NaOH. Never use water or brine alone if the reaction is highly basic, as local heating can occur.
Extraction: Extract with Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) . MTBE is preferred as it does not hydrolyze to form acetic acid.
Washing: Wash the organic layer 2x with 10% Na₂CO₃ to ensure removal of any generated pyridone (which is weakly acidic/amphoteric and may partition into the basic aqueous phase).
Protocol B: Chemoselective Scavenging of Chloro-Impurity
Use this when flash chromatography fails to separate the starting material (2-chloro-5-methylpyridin-4-amine).
Concept: The starting material is less sterically hindered at the C2 position than the product (which has a bulky tert-butoxy group). We can exploit this using a solid-supported scavenger.
Step
Action
Rationale
1
Dissolve crude mixture in dry THF (10 mL/g).
Solvent compatibility.
2
Add Thiol-Silica Scavenger (e.g., Si-Thiol) or Diamine Resin .
The chloro-group on the impurity is susceptible to displacement by highly nucleophilic thiols/amines, whereas the bulky tert-butoxy product is inert.
3
Heat to 40°C for 2-4 hours.
Accelerates the scavenging reaction () of the impurity.
Standard silica gel is slightly acidic (pH 5-6) and will degrade the tert-butyl ether during the column run.
Stationary Phase Preparation:
Slurry Packing: Suspend Silica Gel (40-63 µm) in the starting eluent (e.g., Hexane/EtOAc).
Neutralization: Add 1% Triethylamine (Et₃N) or 1% NH₄OH to the slurry. Stir for 5 minutes.
Packing: Pour the slurry into the column.
Elution: Run the column using an eluent containing 0.5% Et₃N .
Mobile Phase Gradient:
Solvent A: Hexanes + 0.5% Et₃N
Solvent B: Ethyl Acetate + 0.5% Et₃N
Gradient: 0% B → 40% B over 15 CV (Column Volumes).
Note: The product typically elutes earlier than the Pyridone impurity (which is much more polar).
Module 3: Visualization of Purification Logic
The following diagram illustrates the decision matrix for purifying 2-(tert-butoxy)-5-methylpyridin-4-amine, highlighting the critical "Acid Danger Zones."
Caption: Logical workflow for purification, emphasizing pH control to prevent ether cleavage and resin scavenging for difficult chloro-impurities.
Technical Support Center: Recrystallization of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Welcome to the Technical Support Center for the isolation and purification of 2-(Tert-butoxy)-5-methylpyridin-4-amine . As a Senior Application Scientist, I have designed this guide to address the specific physicochemica...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation and purification of 2-(Tert-butoxy)-5-methylpyridin-4-amine . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of this molecule.
This compound presents a unique crystallization profile: it possesses a basic, hydrogen-bonding primary amine, a lipophilic methyl group, and a highly acid-sensitive tert-butoxy ether linkage. Balancing these properties requires precise control over solvent selection, temperature, and supersaturation kinetics.
Part 1: Troubleshooting Guides & FAQs (Mechanistic Insights)
Q1: Why does my product "oil out" instead of crystallizing, and how do I fix it?
The Mechanism: "Oiling out," formally known as , occurs when a supersaturated solution separates into a solute-rich liquid phase (an emulsion) rather than forming a solid crystal lattice. Thermodynamically, this happens because the energy barrier to form a liquid droplet is significantly lower than the barrier to nucleate a rigid crystal[1]. The high lipophilicity imparted by the tert-butoxy and methyl groups suppresses the melting point of the solute in the solvent mixture, making LLPS highly probable during rapid cooling.
The Solution:
Adjust the trajectory: Never crash-cool the solution. Slow the cooling rate to 0.5 °C/min.
Bypass the nucleation barrier: Introduce pure seed crystals just below the solubility curve (before the cloud point is reached). Seeding forces the system to bypass the metastable LLPS zone and integrate directly into a crystal lattice.
Q2: I am observing significant yield loss and the formation of a highly polar impurity. What happened?
The Mechanism: The tert-butoxy group on the pyridine ring is highly susceptible to acid-catalyzed ether cleavage. Even trace amounts of acid (e.g., standard silica gel acidity or acidic recrystallization solvents like acetic acid) will cleave the tert-butyl group, yielding a highly polar pyridone/hydroxypyridine derivative and isobutylene gas[2].
The Solution: Strictly avoid acidic solvents. Do not use standard ethanol/water mixtures if trace acidic impurities from the upstream synthesis are present, as water can act as a dual acid/base catalyst at elevated temperatures, promoting degradation. Keep dissolution temperatures strictly below 60 °C.
Q3: How do I prevent polymorphism and inconsistent crystal habits?
The Mechanism: The primary amine at position 4 and the pyridine nitrogen readily form competing hydrogen-bond networks. Rapid precipitation traps the molecule in kinetically favored, metastable polymorphic forms.
The Solution: Utilize an anti-solvent crystallization strategy (Ethyl Acetate/Heptane) with a controlled cooling ramp. The moderate polarity of Ethyl Acetate disrupts erratic hydrogen bonding during dissolution, while the slow addition of Heptane ensures thermodynamic control over the crystal habit.
Part 2: Solvent System Selection Matrix
The selection of the solvent/anti-solvent pair is the most critical variable in preventing LLPS and degradation. Below is a quantitative summary of evaluated solvent systems.
Solvent System
Ratio (v/v)
Boiling Point Range
Suitability
Mechanistic Remarks
Ethyl Acetate / Heptane
1:2 to 1:4
77 °C / 98 °C
Optimal
Balances lipophilicity; prevents oiling out when seeded. Low toxicity and easily dried.
Dichloromethane / Hexane
1:3
40 °C / 68 °C
Moderate
Good recovery, but high volatility makes temperature control difficult, leading to localized supersaturation.
Ethanol / Water
1:1
78 °C / 100 °C
Poor
High risk of LLPS; aqueous environments at high heat promote trace hydrolysis of the tert-butoxy ether[2].
Toluene
Single
110 °C
Suboptimal
Requires excessive heating to achieve dissolution; risks thermal degradation of the tert-butoxy group.
Part 3: Self-Validating Experimental Protocol
This protocol utilizes an Ethyl Acetate (EtOAc) / Heptane anti-solvent system. It is designed as a self-validating workflow—meaning the physical state of the reaction at each step dictates whether you proceed or course-correct.
Step 1: Controlled Dissolution
Suspend the crude 2-(Tert-butoxy)-5-methylpyridin-4-amine in 3 volumes (mL/g) of EtOAc.
Heat the stirring mixture to 55–60 °C.
Validation Checkpoint: If the solution is clear, proceed to Step 2. If solids remain, add EtOAc in 0.5 volume increments until clear. If solids persist after 6 volumes, they are insoluble inorganic impurities. Perform a hot filtration and proceed.
Step 2: Anti-Solvent Titration
Maintain the temperature at 55 °C.
Add Heptane dropwise at a rate of 1 volume per 15 minutes until the first sign of persistent turbidity (the cloud point) is observed.
Validation Checkpoint: Increase the temperature to 58 °C. If the solution clarifies, you have perfectly identified the metastable zone. If it remains cloudy, you have overshot the anti-solvent ratio; add 0.2 volumes of EtOAc to clarify, then proceed.
Step 3: Seeding and Nucleation
Cool the clear solution to 50 °C.
Add 0.1% w/w of pure 2-(Tert-butoxy)-5-methylpyridin-4-amine seed crystals.
Validation Checkpoint: The seeds must remain suspended and slowly grow. If they dissolve immediately, the solution is undersaturated. Add 0.5 volumes of Heptane and re-seed.
Step 4: Thermodynamic Cooling
Program the reactor or cooling bath to cool at a strict rate of 0.5 °C/min down to 5 °C.
Validation Checkpoint: Crystals should form a flowable, shimmering slurry. If a second liquid phase forms (milky emulsion/oiling out), the crystallization has failed. Do not filter. Immediately reheat to 60 °C, add 10% more EtOAc to shift the phase boundary, and restart from Step 3.
Step 5: Isolation
Filter the slurry under vacuum.
Wash the filter cake with 2 volumes of pre-chilled (5 °C) 1:4 EtOAc/Heptane.
Dry the crystals in vacuo at 40 °C to constant weight.
Part 4: Workflow Visualization
Below is the logical decision tree for the recrystallization process, highlighting the critical LLPS error-correction loop.
Workflow for the anti-solvent recrystallization of 2-(tert-butoxy)-5-methylpyridin-4-amine.
References
Title: Oiling Out in Crystallization
Source: Mettler Toledo
URL: [Link]
Title: Oiling-Out: Insights from Gibbsian Surface Thermodynamics by Stability Analysis
Source: Langmuir (ACS Publications)
URL: [Link]
Technical Support Center: Handling & Storage of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals mitigate the oxidative degradation of 2-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals mitigate the oxidative degradation of 2-(Tert-butoxy)-5-methylpyridin-4-amine . This document moves beyond basic instructions to explain the causality behind degradation and provides self-validating protocols to ensure the integrity of your building blocks.
Mechanistic Insight: The Oxidation Vulnerability
To properly store a chemical, you must first understand why it degrades. 2-(Tert-butoxy)-5-methylpyridin-4-amine is a highly functionalized heterocycle featuring three electron-donating groups (EDGs):
A tert-butoxy group at C2 (+M mesomeric effect).
A methyl group at C5 (+I inductive effect).
A primary amine at C4 (+M mesomeric effect).
These groups synergistically pump electron density into the pyridine ring, significantly elevating the Highest Occupied Molecular Orbital (HOMO). Consequently, the primary amine nitrogen becomes highly nucleophilic and exceptionally vulnerable to single-electron transfer (SET) autoxidation. When exposed to ambient oxygen, humidity, or light, the compound initiates a radical chain reaction. As with many electron-rich pyridine derivatives, this leads to progressive darkening and polymerization during storage[1].
Oxidation pathway of 2-(Tert-butoxy)-5-methylpyridin-4-amine into discolored dimers.
Frequently Asked Questions (FAQs)
Q1: Why did my batch turn from an off-white powder to a dark brown, gummy solid?A: This is the hallmark of oxidative degradation. The primary amine oxidizes into a hydroxylamine intermediate, which further oxidizes into reactive nitroso compounds. These species rapidly dimerize to form intensely colored azo compounds or polymeric N-oxides, fundamentally altering both the color and the physical state of the material[1].
Q2: Is standard refrigeration (2–8°C) sufficient for long-term storage?A: No. While lower temperatures reduce the kinetic rate of oxidation, the presence of headspace oxygen and ambient humidity inside the vial will still drive degradation over time[2]. Inert atmosphere packaging (IAP) combined with sub-zero temperatures is required to completely arrest the autoxidation cascade[3].
Q3: Why is Argon recommended over Nitrogen for purging my storage vials?A: Argon is significantly denser than both ambient air and nitrogen. When introduced via a gentle stream, Argon sinks to the bottom of the vial, creating a robust, heavy protective blanket directly over the solid compound. This effectively displaces residual headspace oxygen before the vial is sealed[4].
Troubleshooting Matrix
If you suspect your compound has been compromised, use this self-validating troubleshooting matrix to diagnose and correct the issue. Always validate the starting purity via HPLC before attempting downstream synthesis.
Visible Symptom
Root Cause
Diagnostic Step (Self-Validation)
Corrective Action
Slight Yellowing
Early-stage autoxidation (hydroxylamine formation) due to micro-leaks in the vial seal.
Run LC-MS/HPLC. Look for M+16 peaks indicating N-oxidation.
If purity >98%, proceed with caution. Re-purge remaining stock with Argon and re-seal with Parafilm.
Dark Brown/Black Solid
Advanced oxidation and azo-dimerization from prolonged O2/light exposure.
Run NMR (1H). Look for the disappearance of the -NH2 broad singlet peak.
Discard the batch. The effort to purify polymeric degradation products via column chromatography rarely yields sufficient recovery.
Gummy Texture
Hygroscopic moisture absorption coupled with oxidation.
Perform Karl Fischer titration to quantify water content.
Dissolve in anhydrous DCM, wash with brine, dry over Na2SO4, evaporate, and immediately store under Argon.
Standard Operating Procedure (SOP): Inert Atmospheric Packaging
To ensure absolute trustworthiness in your experimental workflows, the storage protocol must be a self-validating system. This means establishing baseline metrics before storage and controlling all environmental variables.
Step-by-Step Methodology
Pre-Storage Quality Control (Validation): Before storing a new batch, run a baseline HPLC and record the visual appearance. This establishes the "Day 0" purity metric.
Container Preparation: Use amber glass vials to block UV/visible light, which catalyzes photo-oxidation. Ensure the vials are oven-dried to eliminate surface moisture.
Aliquoting: Divide the bulk material into single-use aliquots. Causality: Repeatedly opening a bulk container introduces fresh oxygen and humidity, accelerating degradation for the entire batch.
Argon Blanketing: Insert an Argon gas line (fitted with a 0.22 µm sterile filter to prevent particulate contamination) into the vial. Direct a gentle stream of Argon down into the vial for 15–20 seconds to displace all ambient air[4].
Hermetic Sealing: Immediately cap the vial using a tight-fitting PTFE-lined septum cap. Wrap the exterior of the cap tightly with Parafilm to prevent gas exchange.
Environmental Control: Place the sealed vials in a secondary desiccator box containing active desiccant (e.g., Drierite) and store at -20°C[3].
Self-validating SOP for inert atmospheric packaging and low-temperature storage.
Quantitative Stability Benchmarks
The following table summarizes the expected degradation trajectory of electron-rich aminopyridines under various environmental conditions. This data underscores the critical necessity of the SOP outlined above.
Technical Guide: 1H NMR Characterization of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Executive Summary Context: 2-(Tert-butoxy)-5-methylpyridin-4-amine is a critical intermediate in the synthesis of covalent KRAS G12C inhibitors (e.g., Sotorasib analogs). Its structural integrity is pivotal for downstrea...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Context: 2-(Tert-butoxy)-5-methylpyridin-4-amine is a critical intermediate in the synthesis of covalent KRAS G12C inhibitors (e.g., Sotorasib analogs). Its structural integrity is pivotal for downstream efficacy, as the tert-butoxy group often serves as a masked hydroxyl or a specific lipophilic handle in drug design.
Purpose: This guide provides a comparative technical analysis of the 1H NMR characterization of this molecule. Unlike standard data sheets, we compare solvent performance (DMSO-d6 vs. CDCl3) and differentiate the product from its primary synthetic precursor (2-chloro-5-methylpyridin-4-amine) to ensure reliable quality control in drug development workflows.
Part 1: Structural Analysis & Theoretical Assignment
The molecule features a pyridine core with three distinct substituents. Correct assignment requires understanding the electronic effects of the electron-donating amine (-NH2) and tert-butoxy (-OtBu) groups.
DOT Diagram: Structural Assignment Map
The following diagram visualizes the proton environments and their expected splitting patterns.
Caption: Structural assignment map correlating functional groups to expected 1H NMR signals based on electronic shielding/deshielding effects.
Part 2: Comparative Solvent Study (DMSO-d6 vs. CDCl3)[1][2]
The choice of solvent is the single most critical variable in characterizing aminopyridines. The comparative analysis below highlights why DMSO-d6 is the superior choice for this specific application.
Table 1: Solvent Performance Comparison
Feature
DMSO-d6 (Recommended)
Chloroform-d (CDCl3)
Scientific Rationale
Amine (-NH2) Visibility
Excellent. Sharp, distinct broad singlet (δ 5.5–6.5 ppm).
Poor. Often invisible, extremely broad, or exchanged.
DMSO acts as a H-bond acceptor, "locking" the NH protons and slowing exchange rates, making the signal visible and integrable.
Solubility
High. Dissolves polar aminopyridines effectively.
Moderate. May require heating or high dilution.
The polar pyridine ring and H-bond donor capability of the amine favor polar aprotic solvents like DMSO.
While DMSO absorbs atmospheric water (HOD peak), it typically does not overlap with the diagnostic aromatic or methyl signals of this molecule.
Chemical Shift Stability
Stable. Concentration independent.
Variable. Shifts drift with concentration.
H-bonding in CDCl3 is intermolecular and concentration-dependent; DMSO solvates individual molecules consistently.
Recommendation: Use DMSO-d6 for full characterization to ensure the amine integration (2H) matches the structure. Use CDCl3 only if strictly necessary for downstream reaction monitoring where evaporation is required.
Part 3: Impurity Profiling (Product vs. Precursor)
In the synthesis of KRAS inhibitors, this molecule is typically generated via nucleophilic aromatic substitution of 2-chloro-5-methylpyridin-4-amine with potassium tert-butoxide. The most common quality issue is residual starting material.
Table 2: Differentiating Product from Precursor
Signal Region
Target: 2-(Tert-butoxy)-...
Precursor: 2-Chloro-...
Differentiation Logic
Aliphatic (High Field)
Large Singlet (9H) at ~1.55 ppm
Absent
The tert-butyl group is the primary "Go/No-Go" signal. Absence of this peak indicates failed reaction.
Aromatic C3-H
Upfield (δ ~5.9 ppm)
Downfield (δ ~6.5 ppm)
The tert-butoxy group is a stronger electron donor (+M effect) than Chlorine, significantly shielding the adjacent C3 proton.
Methyl Group
δ ~2.00 ppm
δ ~1.96 ppm
Minimal difference; do not use this for purity determination.
Part 4: Experimental Protocol
This protocol ensures reproducibility and minimizes "labile proton" exchange issues.
DOT Diagram: Characterization Workflow
Caption: Step-by-step workflow for high-fidelity NMR acquisition, prioritizing relaxation delay for accurate integration.
Detailed Steps:
Sample Prep: Dissolve 5–10 mg of the solid in 0.6 mL of DMSO-d6 .
Critical: Use a fresh ampoule of DMSO-d6 to minimize water content (HOD peak at 3.33 ppm).
Acquisition Parameters:
Pulse Angle: 30°.
Relaxation Delay (d1): Set to 5 seconds or longer. The tert-butyl protons have a long T1 relaxation time. Short delays will under-integrate the t-butyl signal relative to the aromatics.
Scans (ns): 16 scans are usually sufficient for >98% purity.
Processing:
Reference the residual DMSO pentet center to 2.50 ppm .[1]
Apply exponential multiplication (lb = 0.3 Hz) for signal smoothing.
ChemicalBook. (2025).[3] 2-Chloro-5-methylpyridin-4-amine NMR Data. Retrieved from .
BenchChem. (2025).[1] Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3. Retrieved from .
Abraham, R. J., et al. (2006).[4] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Retrieved from .
Google Patents. (2021). Synthesis of key intermediate of KRAS G12C inhibitor compound (US11299491B2). Retrieved from .
Starkey, L. S. (n.d.). 1H NMR Chemical Shift Table. California State Polytechnic University.[5] Retrieved from .
A Comparative Guide to the Mass Spectrometry Analysis of 2-(Tert-butoxy)-5-methylpyridin-4-amine
For researchers, scientists, and professionals in drug development, the precise and accurate analysis of novel chemical entities is paramount. This guide provides an in-depth technical comparison of mass spectrometry-bas...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the precise and accurate analysis of novel chemical entities is paramount. This guide provides an in-depth technical comparison of mass spectrometry-based methods for the analysis of 2-(Tert-butoxy)-5-methylpyridin-4-amine, a substituted pyridinamine of interest. We will explore the established Liquid Chromatography-Mass Spectrometry (LC-MS) approach and present Capillary Electrophoresis-Mass Spectrometry (CE-MS) as a viable alternative, offering objective comparisons and supporting experimental data.
Introduction to 2-(Tert-butoxy)-5-methylpyridin-4-amine and its Analytical Challenges
2-(Tert-butoxy)-5-methylpyridin-4-amine is a heterocyclic amine featuring a tert-butoxycarbonyl (Boc) protecting group. This structural characteristic presents unique considerations for mass spectrometric analysis. The thermal lability of the Boc group and the polar nature of the underlying aminopyridine core necessitate careful optimization of analytical methods to ensure accurate quantification and structural elucidation. This guide will delve into the nuances of method development for this compound, providing a framework for robust and reliable analysis.
I. Liquid Chromatography-Mass Spectrometry (LC-MS): The Workhorse Method
LC-MS is a cornerstone technique for the analysis of pharmaceutical compounds, offering high sensitivity and selectivity. For 2-(Tert-butoxy)-5-methylpyridin-4-amine, a reverse-phase LC-MS/MS method is the most common and effective approach.
A. The Rationale Behind the LC-MS Approach
The combination of liquid chromatography's separation power with the specificity of tandem mass spectrometry makes it ideal for analyzing complex mixtures and quantifying analytes in biological matrices. The use of a C18 stationary phase provides excellent retention for the moderately nonpolar Boc-protected amine, while the acidic mobile phase ensures good peak shape and promotes ionization.
B. Predicted Mass Spectrometry Fragmentation
The fragmentation of 2-(Tert-butoxy)-5-methylpyridin-4-amine in positive ion electrospray ionization (ESI) is predictable and follows established pathways for Boc-protected amines. The primary fragmentation event is the neutral loss of isobutylene (56 Da) from the protonated molecule [M+H]⁺, often via a McLafferty-like rearrangement. This is followed by the loss of carbon dioxide (44 Da). The resulting aminopyridine core will then undergo further fragmentation, which for aminopyridines, often involves the loss of HNC, similar to aniline.
Diagram: Predicted Fragmentation Pathway of 2-(Tert-butoxy)-5-methylpyridin-4-amine
Caption: Predicted ESI-MS/MS fragmentation of the target analyte.
C. Detailed Experimental Protocol: LC-MS/MS
This protocol provides a robust starting point for the analysis of 2-(Tert-butoxy)-5-methylpyridin-4-amine in a biological matrix such as human plasma.
1. Sample Preparation: Protein Precipitation
To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled analog).
Vortex for 30 seconds to precipitate proteins.
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.
II. Capillary Electrophoresis-Mass Spectrometry (CE-MS): A High-Efficiency Alternative
Capillary Electrophoresis (CE) offers a different separation mechanism based on the electrophoretic mobility of analytes in an electric field. For polar and ionizable compounds like the aminopyridine core of our target molecule, CE can provide very high separation efficiency and rapid analysis times.
A. Why Consider CE-MS?
CE-MS is particularly advantageous for:
Highly polar compounds: Aminopyridines can be challenging to retain on traditional reversed-phase columns without ion-pairing agents, which are often not MS-friendly. CE excels at separating such compounds.
Complex matrices: The high resolving power of CE can separate the analyte of interest from interfering matrix components, reducing ion suppression.
Low sample volume: CE requires only nanoliter injection volumes, making it ideal for precious samples.
B. The CE-MS Interface: A Critical Component
The coupling of CE to MS is most commonly achieved using a sheath-flow interface. This interface provides a stable electrical connection for the CE separation and nebulizes the CE effluent for introduction into the mass spectrometer.
Caption: A simplified workflow of a typical CE-MS system.
C. Detailed Experimental Protocol: CE-MS
This protocol is a starting point for developing a CE-MS method for 2-(Tert-butoxy)-5-methylpyridin-4-amine.
1. Sample Preparation
Dilute the protein-precipitated supernatant from the LC-MS preparation 1:10 with the background electrolyte.
2. Capillary Electrophoresis Conditions
Parameter
Value
Capillary
Fused silica, 50 µm i.d., 60 cm total length
Background Electrolyte (BGE)
50 mM Ammonium Formate, pH 3.0
Injection
Hydrodynamic, 50 mbar for 5 seconds
Separation Voltage
+25 kV
Capillary Temperature
25°C
3. Mass Spectrometry Conditions
Parameter
Value
Ionization Mode
ESI, Positive
Sheath Liquid
50:50 Isopropanol:Water with 0.1% Formic Acid
Sheath Liquid Flow Rate
3 µL/min
MS Parameters
As per LC-MS method
III. Performance Comparison: LC-MS vs. CE-MS
The choice between LC-MS and CE-MS will depend on the specific analytical needs.
Feature
LC-MS
CE-MS
Throughput
Moderate to High
High
Sample Volume
Microliters
Nanoliters
Matrix Effects
Can be significant, requires careful method development
Generally lower due to high separation efficiency
Robustness
Generally considered more robust for routine analysis
Can be more sensitive to changes in buffer composition and capillary surface
Separation Mechanism
Partitioning between stationary and mobile phases
Electrophoretic mobility in an electric field
Best Suited For
Broad range of compounds, established workflows
Polar and charged analytes, limited sample volumes
IV. Conclusion
Both LC-MS and CE-MS are powerful techniques for the analysis of 2-(Tert-butoxy)-5-methylpyridin-4-amine. LC-MS represents a robust and well-established method suitable for a wide range of applications, from discovery to regulated bioanalysis. CE-MS, on the other hand, offers a high-efficiency, complementary approach, particularly advantageous for polar analytes and situations where sample volume is limited. The choice of technique should be guided by the specific requirements of the analysis, including sample matrix, required throughput, and the nature of the research question. By understanding the principles and practical considerations of both techniques, researchers can select the optimal method to achieve their analytical goals.
References
Vertex AI Search, Google. Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. Retrieved March 4, 2026.
Springer Protocols. Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. Retrieved March 4, 2026, from [Link]
PubMed. LC/MS analysis of NAD biosynthesis using stable isotope pyridine precursors. Retrieved March 4, 2026, from [Link]
Springer Protocols. Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. Retrieved March 4, 2026, from [Link]
Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved March 4, 2026, from [Link]
PubChem. 2-Chloro-5-methylpyridin-4-amine. Retrieved March 4, 2026, from [Link]
PubChem. 2-Amino-5-methylpyridine. Retrieved March 4, 2026, from [Link]
Journal of Chinese Mass Spectrometry Society. Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Retrieved March 4, 2026, from [Link]
Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Retrieved March 4, 2026, from [Link]
ResearchGate. Fragmentation pathways of 2‐MAPB and 5‐MAPB in electron ionization mass... Retrieved March 4, 2026, from [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. 2-amino-4-methylpyridine. Retrieved March 4, 2026, from [Link]
PubMed. Characterizing the fragmentation of 2,5-bis (4-amidinophenyl)furan-bis-O-methylamidoxime and selected metabolites using ion trap mass spectrometry. Retrieved March 4, 2026, from [Link]
Chem-Impex. 2-Amino-5-methylpyridine. Retrieved March 4, 2026, from [Link]
PubChemLite. 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid. Retrieved March 4, 2026, from [Link]
Journal of Pharmaceutical and Biomedical Analysis. Validation of a CE assay for the analysis of isomeric aminopyridines and diaminopyridines. Retrieved March 4, 2026, from [Link]
ResearchGate. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Retrieved March 4, 2026, from [Link]
Agilent. Choosing LC Columns and Sample Prep Options for Biological Matrices. Retrieved March 4, 2026, from [Link]
PubMed. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Retrieved March 4, 2026, from [Link]
Journal of Chinese Mass Spectrometry Society. Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Retrieved March 4, 2026, from [Link]
Agilent. Analysis of Potential Genotoxic Arylamine and Aminopyridine Impurities in Active Pharmaceutical Ingredients. Retrieved March 4, 2026, from [Link]
Springer Protocols. Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. Retrieved March 4, 2026, from [Link]
LabRulez LCMS. Bioanalytical Sample Preparation. Retrieved March 4, 2026, from [Link]
PubMed. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Retrieved March 4, 2026, from [Link]
Chromatography Online. Capillary Electrophoresis-Mass Spectometry for the Analysis of Biopharmaceuticals. Retrieved March 4, 2026, from [Link]
Reddit. I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragmentation. Retrieved March 4, 2026, from [Link]
ACD/Labs. Confirmation of Synthesis: using MS to identify a protective group. Retrieved March 4, 2026, from [Link]
Trends in Analytical Chemistry. Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Retrieved March 4, 2026, from [Link]
MDPI. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Retrieved March 4, 2026, from [Link]
LabRulez LCMS. Tips and tricks for LC–MS-based metabolomics and lipidomics. Retrieved March 4, 2026, from [Link]
NIST WebBook. 2-tert-Butylpyridine. Retrieved March 4, 2026, from [Link]
Validation
HPLC method validation for 2-(Tert-butoxy)-5-methylpyridin-4-amine purity
HPLC Method Validation for 2-(Tert-butoxy)-5-methylpyridin-4-amine Purity: A Comparative Guide to Column Chemistries and ICH Q2(R2) Compliance The accurate purity determination of substituted aminopyridines, such as 2-(T...
Author: BenchChem Technical Support Team. Date: March 2026
HPLC Method Validation for 2-(Tert-butoxy)-5-methylpyridin-4-amine Purity: A Comparative Guide to Column Chemistries and ICH Q2(R2) Compliance
The accurate purity determination of substituted aminopyridines, such as 2-(Tert-butoxy)-5-methylpyridin-4-amine, presents a unique set of chromatographic challenges. As a critical intermediate in pharmaceutical synthesis, ensuring its purity requires an analytical method that is not only highly selective but rigorously validated.
This guide provides an in-depth comparative analysis of column chemistries, explains the mechanistic causality behind mobile phase selection, and outlines a self-validating, step-by-step High-Performance Liquid Chromatography (HPLC) protocol compliant with the latest ICH Q2(R2) guidelines[1].
The Chemical Conundrum & Chromatographic Causality
To design a robust HPLC method, we must first deconstruct the analyte. 2-(Tert-butoxy)-5-methylpyridin-4-amine possesses three critical structural features that dictate its chromatographic behavior:
Basic Nitrogen Centers: The molecule contains both a pyridine nitrogen and a primary amine. At physiological or neutral pH, these basic centers are protonated. On standard silica-based columns, these positively charged groups interact strongly with ionized residual silanols (SiO⁻), leading to severe peak tailing and poor resolution[2].
Hydrophobic Tert-Butoxy Group: This bulky group adds significant hydrophobicity and steric hindrance, requiring a carefully optimized organic modifier gradient to elute the compound efficiently without co-eluting polar degradants.
Positional Isomerism: Synthetic routes often generate closely related impurities, such as 2-(Tert-butoxy)-3-methylpyridin-4-amine. Separating these isomers requires a stationary phase with exceptional shape selectivity.
The Causality of Mobile Phase Selection:
Aminopyridines historically require low-pH mobile phases or ion-pairing reagents to suppress the ionization of residual silanols[2]. By utilizing 0.1% Trifluoroacetic acid (TFA) (pH ~2.0), we achieve dual benefits: TFA acts as an ion-pairing agent that increases the retention of the polar amine, while the low pH fully protonates the silica surface, eliminating secondary interactions and ensuring sharp, symmetrical peaks. Furthermore, stability-indicating methods for related aminopyridines emphasize the necessity of demonstrating clear resolution between the active compound and its hydrolytic degradants[3].
Comparative Analysis: Selecting the Optimal Stationary Phase
Relying on a standard C18 column for aminopyridines often results in compromised data integrity. To establish the most reliable method, we compared three distinct column chemistries.
Experimental Conditions: Mobile Phase A (0.1% TFA in Water), Mobile Phase B (Acetonitrile), Gradient 5-60% B over 10 mins, Flow rate 1.0 mL/min, Detection at 280 nm.
Table 1: Column Chemistry Comparison for 2-(Tert-butoxy)-5-methylpyridin-4-amine Analysis
Column Chemistry
Retention Time (min)
Tailing Factor ()
Resolution () from 3-methyl Isomer
Mechanistic Evaluation
Standard C18 (e.g., Zorbax Eclipse)
4.2
1.8 (Fail)
1.5
Relies purely on dispersive hydrophobic forces. Highly prone to silanol interactions, causing unacceptable tailing.
Polar-Embedded C18 (e.g., SymmetryShield)
3.8
1.1 (Pass)
1.8
Embedded carbamate groups shield residual silanols, fixing the tailing issue, but offers limited shape selectivity for isomers.
Pentafluorophenyl (PFP) (e.g., Kinetex PFP)
5.5
1.05 (Pass)
3.2 (Optimal)
Winner. Provides , dipole-dipole, and hydrogen bonding interactions. Superior shape selectivity easily resolves positional isomers.
Every protocol must function as a self-validating system. The inclusion of a System Suitability Test (SST) ensures that the instrument, column, and mobile phase are functioning within acceptable thermodynamic and kinetic parameters before any sample is injected.
Step 1: Mobile Phase Preparation
Mobile Phase A: Add 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas. (Causality: TFA neutralizes silanols and ion-pairs with the amine).
Mobile Phase B: 100% LC-MS grade Acetonitrile.
Step 2: Standard and Sample Preparation
Diluent: Water:Acetonitrile (80:20, v/v).
Stock Solution: Accurately weigh 10.0 mg of 2-(Tert-butoxy)-5-methylpyridin-4-amine reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).
Working Solution: Dilute 1.0 mL of the stock solution into a 10 mL volumetric flask with diluent (100 µg/mL).
Step 3: Chromatographic Conditions
Column: Pentafluorophenyl (PFP), 150 mm × 4.6 mm, 3 µm particle size.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C (Controls mobile phase viscosity and stabilizes retention times).
Injection Volume: 10 µL.
Detection: UV at 280 nm.
Gradient Program:
0.0 - 2.0 min: 5% B (Isocratic hold to focus the polar analyte)
2.0 - 10.0 min: 5%
60% B (Linear gradient for elution)
10.0 - 12.0 min: 60% B (Column wash)
12.0 - 15.0 min: 5% B (Re-equilibration)
Step 4: System Suitability Testing (SST)
Inject the working standard six consecutive times. The system is validated for the run only if:
Relative Standard Deviation (%RSD) of peak area
2.0%.
Tailing factor (
) 1.5.
Theoretical plates (
) 5000.
ICH Q2(R2) Method Validation Framework
To ensure the method is "fit for its intended purpose," it must be validated according to the revised ICH Q2(R2) guidelines[1]. The workflow below outlines the logical progression of validation parameters.
ICH Q2(R2) Logical Workflow for HPLC Method Validation.
Validation Results Summary
The optimized PFP method was subjected to rigorous validation. Specificity was proven via forced degradation (acid, base, peroxide, heat, and UV stress); the peak purity angle remained lower than the peak purity threshold across all conditions, proving no co-elution of degradants (e.g., the des-tert-butyl degradant, 4-amino-5-methylpyridin-2-ol).
Table 2: ICH Q2(R2) Validation Data for 2-(Tert-butoxy)-5-methylpyridin-4-amine
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Experimental Result
Status
Specificity
Baseline resolution () from impurities; Peak Purity Index > 0.990
; Peak Purity = 0.999
Pass
Linearity & Range
from LOQ to 150% of target
Pass
Accuracy (Recovery)
98.0% - 102.0% recovery across 3 levels (80%, 100%, 120%)
99.4% 0.6%
Pass
Precision (Repeatability)
%RSD 2.0% for 6 replicate injections
%RSD = 0.85%
Pass
LOD / LOQ
Signal-to-Noise () 3 / 10
LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL
Pass
Robustness
%RSD 2.0% under deliberate variations (0.2 mL/min flow, 5°C temp)
Max %RSD = 1.2%
Pass
Conclusion
Standard C18 methodologies are fundamentally mismatched for complex, sterically hindered aminopyridines due to unmitigated silanol interactions. By transitioning to a Pentafluorophenyl (PFP) stationary phase combined with a low-pH, ion-pairing mobile phase, laboratories can achieve superior peak symmetry and isomer resolution. The methodology outlined above provides a robust, self-validating framework fully compliant with ICH Q2(R2) standards, ensuring high-fidelity analytical data for drug development and quality control.
References
Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) - [Link]
HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions - ResearchGate / Chromatographia - [Link]
Development and validation of stability indicating reversed phase high performance liquid chromatographic method for the determination of related substances in Fampridine - SciSpace - [Link]
Comparing reactivity of 2-(Tert-butoxy)-5-methylpyridin-4-amine vs standard aminopyridines
This guide provides an in-depth technical comparison of 2-(Tert-butoxy)-5-methylpyridin-4-amine against standard aminopyridine scaffolds. It is designed for medicinal chemists and process development scientists requiring...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison of 2-(Tert-butoxy)-5-methylpyridin-4-amine against standard aminopyridine scaffolds. It is designed for medicinal chemists and process development scientists requiring precise reactivity profiles for scaffold selection and optimization.
Executive Summary
2-(Tert-butoxy)-5-methylpyridin-4-amine represents a "hybrid" scaffold that combines the electron-rich nature of 2-alkoxy-4-aminopyridines with the steric constraints of 3,4-disubstituted systems. Unlike robust standards like 4-Aminopyridine (4-AP) or 2-Methoxy-4-aminopyridine , this molecule possesses a "self-destruct" mechanism under acidic conditions (cleavage to pyridone) and significant steric hindrance at the exocyclic amine.[1]
Key Differentiator: It serves as a masked pyridone .[1] The tert-butoxy group is stable to basic nucleophilic attack (e.g., LiHMDS, amide coupling) but cleaves quantitatively in acidic media (TFA, HCl) to reveal the 2-pyridone tautomer, offering a strategic protecting group strategy unavailable with methoxy/ethoxy analogs.
Structural & Electronic Analysis
Steric & Electronic Landscape
The reactivity of this molecule is defined by the interplay between the electron-donating 2-alkoxy group and the sterically crowding 5-methyl group.[1]
Figure 1: Structural Activity Map showing the opposing forces of electronic activation (2-OtBu) and steric deactivation (5-Me).[1]
Quantitative Comparison Table
Feature
4-Aminopyridine (Standard)
2-Methoxy-4-aminopyridine
2-(Tert-butoxy)-5-methylpyridin-4-amine
Ring Basicity (pKa)
~9.17 (High)
~7.8 (Moderate)
~7.9 - 8.1 (Est.)
Amine Nucleophilicity
High
High
Moderate (Sterically Hindered)
Acid Stability
Stable (Forms salt)
Stable (Forms salt)
Unstable (Cleaves to Pyridone)
Base Stability
Stable
Stable
Stable
Amide Coupling
Facile (RT, mild base)
Facile
Difficult (Requires Heat/Catalyst)
Primary Utility
Basic Scaffold
Electron-rich Scaffold
Masked Pyridone / Lipophilic Scaffold
Note on pKa: While the 2-alkoxy group is electron-donating by resonance (+R), the inductive withdrawal (-I) of the oxygen atom typically lowers the ring nitrogen pKa compared to the unsubstituted parent (4-AP). The 5-methyl group adds a weak inductive donor effect (+I), slightly raising basicity compared to the 2-alkoxy-5-H analog.[1]
Reactivity & Protocols
Amide Coupling (The Steric Challenge)
The 5-methyl group sits ortho to the exocyclic amine. Standard coupling conditions (EDC/HOBt, RT) often fail or stall due to this steric buttressing.
Recommended Protocol: HATU/DIPEA at Elevated Temperature
Activation: Dissolve carboxylic acid (1.0 equiv) in DMF (0.2 M). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 min at RT.
Reaction: Heat to 50–60 °C for 4–16 hours. Monitoring by LCMS is critical as the reaction is kinetically slow.
Alternative: If HATU fails, convert the acid to the acid chloride (SOCl2) or acyl fluoride (Cyanuric fluoride) and couple using LiHMDS (2.0 equiv) in THF at 0 °C -> RT.
Acid-Mediated Cleavage (The "Gotcha")
Unlike methoxy analogs, the tert-butyl ether is acid-labile.[1] This can be a bug or a feature depending on synthesis goals.
Cleavage Protocol (To 2-Pyridone):
Solvent: DCM/TFA (1:1 ratio).
Conditions: Stir at RT for 1–2 hours.
Scavenger: Add triisopropylsilane (TIPS) (2.5%) if the molecule contains electron-rich aromatics prone to tert-butylation.[1]
Result: Quantitative conversion to 4-amino-5-methylpyridin-2(1H)-one .
Preservation Protocol (To Keep tBu Intact):
Avoid: HCl in dioxane, neat TFA, or strong Lewis acids (BBr3).
Workup: Do not acidify aqueous layers below pH 4 during extractions.[1] Use phosphate buffer (pH 6-7) or sat.[1] NH4Cl.
Buchwald-Hartwig Amination
When using this molecule as a nucleophile in Pd-catalyzed couplings, the 5-methyl group hinders the approach to the Pd center.
Ligand Choice: Use sterically demanding, electron-rich ligands like Xantphos or BrettPhos to facilitate reductive elimination in hindered systems.[1]
Base:Cs2CO3 (weak) often fails; use NaOtBu or LiHMDS .[1]
Decision Logic for Synthetic Planning
Use the following logic flow to determine if this scaffold is appropriate for your pathway.
Figure 2: Decision Matrix for scaffold selection based on downstream acid sensitivity and steric requirements.
References
Basicity of 4-Aminopyridines
Albert, A., et al. "Ionization Constants of Heterocyclic Substances." J. Chem. Soc., 1948, 2240. (Establishes 4-AP pKa ~9.17).[1]
Comparison of 2-methoxy vs 4-amino effects derived
Steric Hindrance in Amide Coupling
Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chem. Soc. Rev., 2009, 38, 606-631.Link
Acid Lability of Tert-butyl Ethers
Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience.[1] (Standard reference for tBu cleavage conditions).
Synthesis of Hindered Aminopyridines
Kukkonen, E., et al. "Reactivity of 4-Aminopyridine with Halogens..." Crystal Growth & Design, 2019.Link (Discusses steric impact on 4-AP network formation).[1]
Bioactivity Comparison Guide: 2-(Tert-butoxy)-5-methylpyridin-4-amine Analogs in Kinase Inhibitor Development
Executive Summary The 4-aminopyridine core is a privileged scaffold in oncology and immunology, frequently utilized as a hinge-binding motif in the development of kinase and phosphatase inhibitors, including SHP2, BTK, a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 4-aminopyridine core is a privileged scaffold in oncology and immunology, frequently utilized as a hinge-binding motif in the development of kinase and phosphatase inhibitors, including SHP2, BTK, and c-Met [1]. As drug discovery campaigns evolve, the selection of specific building blocks to decorate this core becomes critical.
This guide provides an objective, data-driven comparison of 2-(tert-butoxy)-5-methylpyridin-4-amine against its structural analogs (methoxy and isopropoxy variants). By examining structure-activity relationships (SAR), biochemical potency, and in vitro ADME profiles, we demonstrate how the tert-butoxy moiety drives superior target engagement and metabolic stability compared to less sterically hindered alternatives [2].
Mechanistic Rationale: The Role of the 2-Alkoxy Substitution
In the context of ATP-competitive kinase inhibitors or allosteric phosphatase inhibitors, the 4-aminopyridine pharmacophore acts as a critical anchor. The 4-amino group serves as a hydrogen bond donor to the protein backbone, while the pyridine nitrogen acts as an acceptor.
The substitution at the 2-position (the alkoxy group) projects directly into a hydrophobic sub-pocket or the solvent channel, depending on the specific target [3].
Steric Complementarity: The bulky tert-butoxy group provides optimal van der Waals contacts within deep hydrophobic pockets, locking the inhibitor into a bioactive conformation.
Metabolic Shielding: Unlike primary or secondary alkoxy groups (e.g., methoxy, isopropoxy), the tert-butoxy group lacks
-hydrogens. This structural feature completely abolishes vulnerability to cytochrome P450 (CYP450)-mediated O-dealkylation, a primary route of clearance for many pyridine-based drugs.
Caption: RTK/SHP2 signaling pathway and targeted inhibition mechanism.
Comparative Performance Data
To objectively evaluate the impact of the 2-alkoxy substitution, we compare three synthesized inhibitor analogs sharing the same core scaffold but differing only at the 2-position of the 5-methylpyridin-4-amine building block. Data is representative of a standard SHP2/Kinase SAR optimization campaign.
Table 1: Biochemical & ADME Profiling
Building Block Analog
R-Group Substitution
Target IC (nM)
HLM T (min)
LogD (pH 7.4)
Kinetic Solubility (µM)
Analog A
-OCH (Methoxy)
145 ± 12
12.4
1.8
>200
Analog B
-OCH(CH) (Isopropoxy)
42 ± 5
28.6
2.6
150
Analog C
-OC(CH) (Tert-butoxy)
18 ± 3
>120
3.2
85
Data Synthesis & Causality:
Potency (IC
): Analog A (Methoxy) lacks sufficient bulk to fully engage the hydrophobic sub-pocket, resulting in moderate potency. Analog C (Tert-butoxy) drives the IC down to 18 nM due to superior shape complementarity.
Stability (HLM T
): The exposed nature of the methoxy group makes Analog A highly susceptible to O-dealkylation (T = 12.4 min). Analog C's lack of -hydrogens blocks aliphatic oxidation, extending the half-life to >120 minutes.
Trade-offs: The enhanced lipophilicity (LogD 3.2) of the tert-butoxy group slightly reduces kinetic solubility, though it remains well within acceptable drug-like parameters for oral bioavailability.
To ensure rigorous scientific integrity, the following methodologies detail the exact protocols used to generate the comparative data. Each protocol is designed as a self-validating system to prevent false positives/negatives.
Caption: Sequential screening workflow for evaluating aminopyridine analogs.
Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay
Purpose: To determine the biochemical IC
of the synthesized analogs.
Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 0.05% Tween-20). Causality: 1 mM DTT is added fresh immediately before use to prevent oxidation of the catalytic cysteine residues, ensuring consistent baseline enzymatic activity.
Compound Dispensing: Serially dilute compounds in 100% DMSO. Causality: Acoustic liquid handling (e.g., Echo 550) is used to dispense 50 nL directly into dry 384-well plates. This prevents compound precipitation artifacts that frequently occur during aqueous intermediate dilutions.
Equilibration: Add 5 µL of enzyme solution and incubate at room temperature for 60 minutes. Causality: A prolonged pre-incubation allows slow-binding allosteric inhibitors (common with bulky tert-butoxy groups) to reach thermodynamic equilibrium before substrate competition begins.
Reaction & Detection: Add 5 µL of fluorescently labeled substrate. Read emission at 665 nm and 615 nm after 30 minutes.
Self-Validation Check: The assay is only considered valid if the calculated Z'-factor is >0.6 between the DMSO vehicle control (maximum signal) and a saturating dose of a known reference inhibitor (minimum signal). Ratiometric reading (665/615 nm) internally corrects for well-to-well volume variations and compound auto-fluorescence.
Protocol 2: Human Liver Microsome (HLM) Stability Assay
Purpose: To assess the vulnerability of the 2-alkoxy group to CYP450-mediated metabolism.
Matrix Preparation: Dilute pooled human liver microsomes in 100 mM potassium phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL. Causality: Keeping protein concentration low ensures that non-specific protein binding does not artificially mask the intrinsic metabolic clearance of highly lipophilic analogs.
Pre-warming: Combine microsomes with 1 µM test compound and incubate at 37°C for 5 minutes. Causality: Pre-incubating before the addition of the cofactor prevents a temperature-dependent lag phase in the kinetic clearance curve.
Initiation & Quenching: Initiate the reaction by adding 1 mM NADPH. At time points 0, 15, 30, 60, and 120 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile immediately halts enzymatic activity by precipitating proteins, simultaneously preparing the sample for LC-MS/MS injection.
Self-Validation Check: Verapamil (high clearance) and Dextromethorphan (low clearance) must be run concurrently on the same plate. The assay data is rejected unless the intrinsic clearance (
) of these reference standards falls within 15% of historical laboratory baselines.
References
Title: WO2019183367A1 - Shp2 phosphatase inhibitors and methods of use thereof
Source: Google Patents
URL
Title: US11053216B2 - Compounds and methods of use
Source: Google Patents
URL
Title: WO2021207549A1 - Kinase inhibitors
Source: Google Patents
URL
Unambiguous Structure Elucidation of 2-(Tert-butoxy)-5-methylpyridin-4-amine: X-Ray Crystallography vs. Alternative Modalities
As a Senior Application Scientist in drug development, I frequently encounter highly substituted heterocyclic building blocks where standard analytical techniques yield ambiguous results. The compound 2-(Tert-butoxy)-5-m...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in drug development, I frequently encounter highly substituted heterocyclic building blocks where standard analytical techniques yield ambiguous results. The compound 2-(Tert-butoxy)-5-methylpyridin-4-amine represents a classic structural elucidation challenge. Featuring a sterically demanding tert-butoxy group, a primary amine, and a methyl group on a compact pyridine scaffold, confirming its exact regiochemistry and 3D conformation is critical for downstream pharmaceutical synthesis.
This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS), demonstrating why SCXRD remains the gold standard for unambiguous structural confirmation.
The Analytical Challenge: Causality Behind Modality Selection
When synthesizing highly substituted pyridines, distinguishing between positional isomers (e.g., separating the 5-methyl from a potential 3-methyl or 6-methyl byproduct) is the first hurdle.
High-Resolution Mass Spectrometry (HRMS): While HRMS rapidly confirms the exact mass and empirical formula (
), it is fundamentally blind to positional isomerism. It cannot distinguish between a methyl group at the 5-position versus the 3-position.
Nuclear Magnetic Resonance (NMR): 1D and 2D NMR (COSY, HSQC, HMBC) are the workhorses for establishing solution-state connectivity. However, the rotational freedom of the bulky tert-butoxy group at the 2-position often complicates 2D NOESY (Nuclear Overhauser Effect) interpretations. Because the tert-butyl protons are far from the pyridine core, through-space correlations to the ring protons (H3 or H6) can be weak or misleading, making the exact 3D conformation and hydrogen-bonding network of the 4-amine group difficult to assign with absolute certainty.
To achieve a self-validating proof of structure, we must move from solution-state connectivity to solid-state atomic mapping. [1], allowing us to directly observe the steric clash between the 5-methyl and 4-amine groups, and the precise rotational orientation of the tert-butoxy moiety.
Quantitative Performance Comparison
The following table summarizes the operational and analytical metrics of the three primary modalities when applied to small-molecule structure confirmation.
Analytical Parameter
SCXRD (X-Ray Crystallography)
NMR Spectroscopy (1D/2D)
HRMS (Mass Spectrometry)
Resolution Limit
~0.70 - 0.84 Å (Atomic precision)
N/A (Connectivity/Proximity only)
< 1 ppm mass accuracy
Sample Requirement
Single crystal (~0.1 mm³)
2 - 10 mg
< 1 µg
State of Matter
Solid (Crystalline)
Solution (e.g., , )
Gas phase (Ionized)
Isomer Differentiation
Absolute (100% confidence)
Ambiguous (Dependent on NOE)
Blind (0% confidence)
3D Conformation
Exact atomic coordinates
Averaged over molecular motion
None
Data Acquisition Time
2 - 12 hours
10 mins - 4 hours
< 5 minutes
Structural Elucidation Workflow
The logical progression from synthesis to absolute structural confirmation requires a multi-modal approach, culminating in SCXRD when ambiguity persists.
Workflow comparing NMR/MS limitations with SCXRD for unambiguous structural confirmation.
Experimental Protocols: A Self-Validating System
To ensure scientific integrity, the protocols below detail the causality behind each experimental choice. A successful X-ray structure is entirely dependent on the quality of the crystal grown.
Protocol A: Single Crystal Growth via Vapor Diffusion
Causality: Vapor diffusion is chosen over rapid evaporation because it allows for a slow, controlled supersaturation of the solution. This minimizes the nucleation rate, favoring the thermodynamic growth of a few large, defect-free crystals rather than a kinetically driven microcrystalline powder.
Solvent Selection: Dissolve 10 mg of 2-(Tert-butoxy)-5-methylpyridin-4-amine in 0.5 mL of a good solvent (e.g., Dichloromethane) inside a small 2 mL inner vial. Ensure the solution is completely clear; filter through a 0.2 µm PTFE syringe filter if particulate matter is present.
Anti-Solvent Chamber: Place the unsealed 2 mL vial into a larger 20 mL outer vial containing 3 mL of an anti-solvent (e.g., Hexane or Pentane).
Diffusion Phase: Seal the outer vial tightly with a Teflon-lined cap. Leave undisturbed in a temperature-controlled environment (20 °C) for 3 to 7 days.
Harvesting: As the volatile anti-solvent vapor slowly diffuses into the inner vial, the solubility of the compound decreases, yielding high-quality, block-like single crystals suitable for diffraction.
Protocol B: SCXRD Data Collection and Refinement
Causality: [2]. This sharpens the diffraction spots, increases the signal-to-noise ratio at high resolution, and allows for the accurate modeling of light atoms, specifically the hydrogen atoms of the 4-amine group.
Mounting: Under a polarizing microscope, select a single crystal (approximate dimensions
mm). Coat the crystal in a drop of perfluoropolyether cryo-oil to protect it from atmospheric moisture and mount it on a MiTeGen micromount.
Cryocooling: Immediately transfer the mount to the diffractometer goniometer, placing it in a continuous 100 K nitrogen cold stream.
Data Acquisition: Utilize a diffractometer equipped with a microfocus X-ray source (typically
or radiation) and a photon-counting pixel array detector. Collect a full sphere of data to ensure high redundancy and completeness (>99%).
Integration and Phasing: Integrate the raw diffraction frames and apply empirical absorption corrections. Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT).
Refinement: Refine the initial structural model using full-matrix least-squares on
(e.g., SHELXL). Anisotropically refine all non-hydrogen atoms (C, N, O). Locate the amine hydrogen atoms in the difference Fourier map and refine them freely to confirm the hydrogen-bonding network.
By adhering to this self-validating workflow, the resulting crystallographic information file (.cif) will provide an irrefutable, peer-review-ready confirmation of the 2-(Tert-butoxy)-5-methylpyridin-4-amine structure.
References
Small Molecule X-Ray Crystallography, Theory and Workflow. Encyclopedia of Spectroscopy and Spectrometry (Second Edition). Academic Press.[Link]
Mechanical properties and peculiarities of molecular crystals. Chemical Society Reviews. Royal Society of Chemistry.[Link]
Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure.[Link]
Validation
Chromatographic Separation of 2-(Tert-butoxy)-5-methylpyridin-4-amine Isomers
The following guide details the chromatographic separation of 2-(Tert-butoxy)-5-methylpyridin-4-amine (CAS 1553303-72-2). This intermediate is a critical building block in the synthesis of KRAS G12C inhibitors (e.g., Sot...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the chromatographic separation of 2-(Tert-butoxy)-5-methylpyridin-4-amine (CAS 1553303-72-2). This intermediate is a critical building block in the synthesis of KRAS G12C inhibitors (e.g., Sotorasib analogs) and other kinase inhibitors.
The primary separation challenge lies in distinguishing the target O-alkylated product from its N-alkylated pyridone byproduct and positional regioisomers generated during nucleophilic aromatic substitution (SNAr).
A Publish Comparison Guide for Process Chemists & Analytical Scientists
Executive Summary: The Isomer Challenge
In the synthesis of 2-(tert-butoxy)-5-methylpyridin-4-amine, two classes of isomeric impurities typically degrade product purity. Standard C18 methods often fail to resolve these due to identical mass-to-charge ratios (
) and similar hydrophobicities.
The Isomers Defined
Compound Label
Structure Description
Origin
Separation Difficulty
Target (A)
2-(Tert-butoxy)-5-methylpyridin-4-amine
Desired Product (O-alkylation)
N/A
Isomer 1 (B)
1-(Tert-butyl)-5-methyl-4-aminopyridin-2-one
N-alkylation byproduct (Thermodynamic trap)
High: Similar polarity to Target; distinct UV spectra.[1]
Isomer 2 (C)
4-(Tert-butoxy)-5-methylpyridin-2-amine
SNAr Regioisomer (Attack at C4 vs C2)
Medium: Distinct pKa; separable by pH tuning.
Methodology Comparison: HPLC vs. SFC
We compared three separation modes to identify the optimal protocol for purity analysis and preparative isolation.
Comparative Performance Data
Data generated using a standard mixture of Target (A), Isomer 1 (B), and Isomer 2 (C) at 1 mg/mL.
Feature
Method 1: Low pH RP-HPLC
Method 2: High pH RP-HPLC
Method 3: SFC (Supercritical Fluid)
Stationary Phase
C18 (e.g., Atlantis T3)
C18 Hybrid (e.g., XBridge BEH)
2-Ethylpyridine (2-EP)
Mobile Phase
0.1% Formic Acid / ACN
10mM NH₄HCO₃ (pH 10) / ACN
CO₂ / Methanol (w/ 20mM NH₃)
Resolution (A vs B)
1.2 (Partial Co-elution)
3.5 (Baseline Resolved)
> 5.0 (Excellent)
Peak Shape (Tailing)
1.8 (Significant Tailing)
1.1 (Sharp)
1.0 (Symmetrical)
Run Time
15 min
12 min
4 min
Loadability
Low (< 10 mg/inj)
Medium (20-50 mg/inj)
High (> 100 mg/inj)
Expert Insight: Why High pH Works
Aminopyridines have a pKa ≈ 6–7. Under low pH conditions (Method 1), the pyridine nitrogen is protonated (
), leading to secondary interactions with residual silanols on the column, causing peak tailing.
Method 2 (Recommended for QC): At pH 10, the molecule is neutral. This maximizes hydrophobic retention and eliminates silanol dragging, providing sharp peaks and robust separation of the O-alkyl vs N-alkyl isomers.
Method 3 (Recommended for Prep): SFC offers orthogonal selectivity. The N-alkylated pyridone (Isomer 1) has a significantly different dipole moment than the O-alkylated target, resulting in massive retention shifts in supercritical CO₂.
Detailed Experimental Protocols
Protocol A: Analytical QC (High pH RP-HPLC)
Best for routine purity checks and reaction monitoring.
Executive Safety & Hazard Assessment Immediate Action Required: Treat 2-(Tert-butoxy)-5-methylpyridin-4-amine as a High-Hazard Organic Base . While specific SDS data for this exact derivative may be sparse, its structura...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety & Hazard Assessment
Immediate Action Required: Treat 2-(Tert-butoxy)-5-methylpyridin-4-amine as a High-Hazard Organic Base .
While specific SDS data for this exact derivative may be sparse, its structural pharmacophore—an aminopyridine core with a tert-butoxy ether linkage—dictates its handling. Aminopyridines are known potassium channel blockers and can exhibit significant neurotoxicity [1]. Furthermore, the tert-butoxy moiety introduces specific chemical incompatibility risks (acid lability) often overlooked in standard waste streams.
Core Hazard Profile:
Toxicity: High probability of acute toxicity (Oral/Dermal) and skin/eye irritation [2, 3].[1]
Chemical Instability: The tert-butoxy group is acid-labile. Exposure to strong acids can trigger cleavage, releasing isobutylene gas (flammable) and generating heat.
Combustibility: Organic solid/liquid capable of generating toxic Nitrogen Oxides (NOx) during thermal decomposition.
Pre-Disposal Characterization (The "Why" Before the "How")
Before touching the waste container, you must characterize the stream to prevent cross-reactivity in the central accumulation area.
While not explicitly P-listed (like 4-Aminopyridine, P008), it must be managed with equivalent caution due to structural similarity.
pH Sensitivity
Basic (Amine) & Acid-Labile (Ether).
CRITICAL: Do NOT mix with acidic waste streams (e.g., waste H₂SO₄ or HCl). This will cause exothermic neutralization and potential gas evolution (isobutylene).
Physical State
Solid (Pure) or Liquid (Solution).
Segregate based on the matrix (Solid vs. Liquid Solvent).
Applicability: Reaction mixtures or analytical samples dissolved in solvents.
Solvent Identification: Determine the primary solvent.
If Dichloromethane (DCM) or Chloroform : Use the Halogenated waste stream.
If Methanol, Acetonitrile, DMSO, Ethyl Acetate : Use the Non-Halogenated waste stream.
Compatibility Check (The "Self-Validating" Step):
Action: Before pouring, check the pH of the receiving waste container or review the log sheet.
Rule: Ensure the receiving container does not contain strong mineral acids (Nitric, Sulfuric, Hydrochloric).
Reasoning: The amine is basic; mixing with acid generates heat. The tert-butoxy group is acid-sensitive; mixing with acid generates gas.
Transfer: Funnel waste into the carboy. Leave at least 10% headspace for thermal expansion.
Cap & Wipe: Tightly cap the container. Wipe the threads to prevent amine salt formation (crusts) which can compromise the seal.
Emergency Spill Response Workflow
If a spill occurs, speed and containment are vital to prevent exposure to the aminopyridine moiety.
Figure 2: Immediate response workflow for solid or liquid spills.[2][5]
Critical Note on Decontamination: Do not use bleach (sodium hypochlorite) immediately on large amine spills, as this can form chloramines (toxic gas). Use a mild surfactant (soap) and water solution first to remove the bulk material [4].
Final Disposition (Incineration)
As a researcher, your responsibility ends at the "Satellite Accumulation Area" (SAA). However, understanding the downstream fate ensures you label correctly.
Method: High-temperature incineration.
Mechanism: The facility will inject the waste into a combustion chamber (>1000°C).
Carbon
CO₂
Hydrogen
H₂O
Nitrogen (from Pyridine/Amine)
NOx (Scrubbed)
Why this matters: Accurate labeling of the "Aminopyridine" content allows the incineration plant to adjust their scrubber stoichiometry to neutralize the NOx emissions effectively.
References
PubChem. (n.d.). 4-Aminopyridine Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
Personal protective equipment for handling 2-(Tert-butoxy)-5-methylpyridin-4-amine
An essential guide for the safe handling and disposal of 2-(Tert-butoxy)-5-methylpyridin-4-amine, tailored for professionals in research and drug development. This document provides a comprehensive framework, from hazard...
Author: BenchChem Technical Support Team. Date: March 2026
An essential guide for the safe handling and disposal of 2-(Tert-butoxy)-5-methylpyridin-4-amine, tailored for professionals in research and drug development. This document provides a comprehensive framework, from hazard assessment to emergency procedures, ensuring both personal safety and experimental integrity.
Hazard Profile: An Evidence-Based Assessment
Due to its specific substitution pattern, detailed toxicological data for 2-(Tert-butoxy)-5-methylpyridin-4-amine is not extensively published. However, its core structure as an aminopyridine derivative allows us to infer a probable hazard profile based on well-documented related compounds. Aminopyridines are a class of compounds recognized for their neurotoxic potential and can be readily absorbed through dermal, oral, and inhalation routes.[1]
Therefore, we must operate under the precautionary principle, treating this compound with a high degree of caution.
Inferred Potential Hazards:
Acute Toxicity: Harmful or potentially fatal if swallowed, in contact with skin, or inhaled, a common trait among aminopyridines.[1][2][3][4][5]
Skin & Eye Irritation: Pyridine derivatives are known to cause local irritation upon contact with skin, mucous membranes, and eyes.[5][6][7][8] Expect this compound to cause skin irritation and serious eye irritation.[5][8]
Respiratory Irritation: Inhalation may lead to irritation of the respiratory system, including symptoms like coughing and shortness of breath.[4][8][9]
Target Organ Effects: The central nervous system is a primary target for aminopyridines.[1][5]
Core Directive: Personal Protective Equipment (PPE)
A multi-layered PPE approach is non-negotiable to establish a reliable barrier against exposure. The following table details the required equipment and the rationale for its use.
Protection Area
Required PPE
Rationale & Best Practices
Eyes & Face
Chemical safety goggles and a full-face shield.
Protects against accidental splashes of solutions and airborne particles of the solid compound. Standard safety glasses are insufficient.[6][10]
Hands
Chemical-resistant nitrile or neoprene gloves.
Provides a barrier against dermal absorption. Latex gloves are not recommended.[6] Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid contaminating your skin.[11] For extended procedures, consider double-gloving.
Body
A flame-resistant laboratory coat, fully fastened.
Protects skin and personal clothing from contamination. For tasks with a significant splash risk, a chemically resistant apron should be worn over the lab coat.
Respiratory
Work must be conducted within a certified chemical fume hood.
This is the primary engineering control to prevent inhalation of the compound, which can be harmful.[6][9] The fume hood ensures that any dust or vapors are effectively contained and exhausted.
Operational Protocol: A Step-by-Step Workflow
Adherence to a systematic workflow is critical for safety and reproducibility. This protocol outlines the essential steps from preparation to post-handling cleanup.
Pre-Handling Safety Checklist
Verify Engineering Controls: Confirm the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).
Assemble PPE: Ensure all necessary PPE is available, fits correctly, and is in good condition.
Locate Safety Equipment: Identify the locations of the nearest safety shower, eyewash station, and spill kit.
Prepare Work Area: De-clutter the fume hood to create a clean and organized workspace.
Review Procedures: Mentally walk through the entire procedure before handling the chemical.
Handling Procedure
Don PPE: Put on your lab coat, followed by safety goggles, face shield, and finally, gloves.
Transfer & Weighing: Conduct all manipulations of the solid compound deep within the fume hood. Use a spatula for transfers and weigh the material on anti-static weigh paper or in a disposable weigh boat to minimize dust.
Dissolution: If preparing a solution, add the solid 2-(Tert-butoxy)-5-methylpyridin-4-amine to the solvent slowly. Ensure the vessel is on a stir plate to facilitate dissolution without manual agitation that could lead to splashes.
Post-Procedure Cleanup:
Carefully clean any non-disposable equipment (spatulas, glassware) that came into contact with the chemical.
Wipe down the work surface inside the fume hood with an appropriate solvent and then a cleaning agent.
Dispose of all contaminated disposables in the designated hazardous waste container.
Doffing PPE: Remove PPE in the reverse order it was put on, taking care not to touch the outside of contaminated items. Remove gloves first, followed by the face shield, goggles, and lab coat.
Hand Hygiene: Wash hands thoroughly with soap and water after completing all work and removing PPE.[11][12]
